Dihydrotrichotetronine

Core Science & Biosynthesis

Dihydrotrichotetronine: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrotrichotetronine is a polyketide metabolite belonging to the sorbicillinoid class of natural products. These compounds have garnered significant interest within the scientific community due to their diverse and potent biological activities. This technical guide provides a comprehensive overview of the discovery and isolation of dihydrotrichotetronine, presenting detailed experimental protocols, tabulated quantitative data, and visual representations of the underlying biochemical pathways and experimental workflows. This document is intended to serve as a valuable resource for researchers engaged in natural product chemistry, mycology, and drug discovery.

Discovery

Dihydrotrichotetronine, along with its structural analog trichotetronine, was first reported in 1997 by Shirota and colleagues. The initial discovery was the result of a screening program aimed at identifying novel bioactive metabolites from fungal sources. The producing organism was identified as Trichothecium roseum, a fungus known for producing a variety of secondary metabolites. Subsequent studies have also reported the isolation of dihydrotrichotetronine from other fungal species, including Penicillium terrestre, Acremonium citrinum, and Trichoderma citrinoviride, highlighting its distribution across different fungal genera.

Biosynthesis

The biosynthesis of dihydrotrichotetronine proceeds through a polyketide pathway, a common route for the synthesis of a wide array of fungal secondary metabolites. While the specific enzymatic steps for dihydrotrichotetronine have not been fully elucidated, a putative pathway can be constructed based on the well-characterized biosynthesis of related trichothecene (B1219388) mycotoxins. The pathway begins with the cyclization of farnesyl pyrophosphate, a key intermediate in the terpene biosynthesis pathway, to form the trichodiene (B1200196) core. A series of oxygenation and isomerization reactions, catalyzed by cytochrome P450 monooxygenases and other enzymes, then lead to the formation of the characteristic tetronate ring and the bicyclic core of the molecule.

Caption: Putative biosynthetic pathway of dihydrotrichotetronine from farnesyl pyrophosphate.

Isolation Protocols

The isolation of dihydrotrichotetronine from fungal cultures is a multi-step process involving extraction and chromatographic purification. The following is a generalized protocol based on methodologies reported in the literature.

Fungal Cultivation and Extraction

• Cultivation: The producing fungal strain (e.g., Penicillium terrestre) is cultivated in a suitable liquid or solid medium (e.g., Potato Dextrose Broth or Rice Medium) under optimal conditions of temperature and agitation for a period of 14-21 days to allow for the accumulation of secondary metabolites.

• Extraction: The fungal biomass and culture broth are separated by filtration. The mycelia and the culture filtrate are then extracted separately with an organic solvent such as ethyl acetate (B1210297) or methanol (B129727). The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

Chromatographic Purification

The crude extract is subjected to a series of chromatographic steps to isolate dihydrotrichotetronine.

• Silica (B1680970) Gel Column Chromatography: The crude extract is first fractionated on a silica gel column using a gradient elution system of increasing polarity, typically starting with n-hexane and gradually increasing the proportion of ethyl acetate and then methanol. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing dihydrotrichotetronine are pooled and further purified on a Sephadex LH-20 column using methanol as the mobile phase. This step is effective in removing pigments and other polar impurities.

• High-Performance Liquid Chromatography (HPLC): Final purification is achieved by reversed-phase HPLC on a C18 column using a mobile phase of methanol and water or acetonitrile (B52724) and water.

Caption: A generalized workflow for the isolation of dihydrotrichotetronine from fungal cultures.

Physicochemical and Spectroscopic Data

The structural elucidation of dihydrotrichotetronine was accomplished through a combination of spectroscopic techniques. The following tables summarize the key quantitative data reported for this compound.

Table 1: Physicochemical Properties of Dihydrotrichotetronine

Property	Value
Molecular Formula	C₂₈H₃₄O₈
Molecular Weight	498.56 g/mol
Appearance	Colorless oil or amorphous powder
Optical Rotation	Varies depending on the solvent

Table 2: ¹H NMR Spectroscopic Data for Dihydrotrichotetronine (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Data not available in the searched resources

Table 3: ¹³C NMR Spectroscopic Data for Dihydrotrichotetronine (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
Data not available in the searched resources

Table 4: Infrared (IR) and Mass Spectrometry (MS) Data for Dihydrotrichotetronine

Technique	Key Signals
IR (KBr, cm⁻¹)	Data not available in the searched resources
High-Resolution Mass Spectrometry (HRMS)	Data not available in the searched resources

Note: Specific spectroscopic data was not available in the initial search results. Further targeted searches of chemical databases would be required to populate these tables fully.

Conclusion

Dihydrotrichotetronine represents an intriguing member of the sorbicillinoid family with potential for further investigation into its biological activities. The isolation procedures outlined in this guide, while general, provide a solid foundation for researchers aiming to obtain this compound for further study. The elucidation of its complete biosynthetic pathway and the full characterization of its pharmacological properties remain exciting avenues for future research in the field of natural product drug discovery.

Unveiling Dihydrotrichotetronine: A Technical Guide to its Fungal Origins

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Dihydrotrichotetronine, a sorbicillinoid natural product. Sourced from the depths of the marine environment, this compound has been isolated from a specific strain of the fungus Penicillium sp., offering a compelling subject for natural product chemistry and drug discovery. This document details its natural source, presents key quantitative data, outlines experimental protocols for its isolation and characterization, and visualizes relevant biochemical and experimental workflows.

Natural Source and Identification

Dihydrotrichotetronine is a secondary metabolite produced by the marine-derived fungus Penicillium sp. SCSIO06871 . This fungal strain was isolated from a deep-sea sediment sample, highlighting the largely untapped potential of marine microorganisms as a source of novel bioactive compounds. The CAS number for Dihydrotrichotetronine is 199729-13-0.[1]

Quantitative Data

The isolation and characterization of Dihydrotrichotetronine from Penicillium sp. SCSIO06871 yielded specific quantitative data crucial for its identification and further research. The following table summarizes the key physicochemical and spectroscopic properties of the compound.

Property	Value
Molecular Formula	C₂₈H₃₄O₈
Molecular Weight	498.56 g/mol
CAS Number	199729-13-0

Further quantitative data, such as yield from fermentation and specific optical rotation, would be detailed in the primary research article by Pang et al. (2021).

Experimental Protocols

The following sections provide a detailed methodology for the fermentation of Penicillium sp. SCSIO06871, followed by the extraction, isolation, and structural elucidation of Dihydrotrichotetronine, based on the procedures described in the scientific literature.

Fungal Fermentation and Extraction

The production of Dihydrotrichotetronine is achieved through the cultivation of Penicillium sp. SCSIO06871.

Fermentation Protocol:

• Inoculation: A seed culture of Penicillium sp. SCSIO06871 is prepared by inoculating a suitable liquid medium (e.g., Potato Dextrose Broth) and incubating for a specified period to achieve sufficient mycelial growth.

• Scale-up Fermentation: The seed culture is then used to inoculate a larger volume of production medium. The composition of this medium is critical for optimal secondary metabolite production and would typically consist of a carbon source (e.g., glucose), a nitrogen source (e.g., peptone, yeast extract), and essential minerals.

• Incubation: The production culture is incubated under controlled conditions of temperature, agitation, and aeration for a period determined by time-course studies to maximize the yield of Dihydrotrichotetronine.

• Harvesting: After the incubation period, the fungal biomass and the culture broth are separated by filtration or centrifugation.

Extraction Protocol:

• Solvent Extraction: The culture broth is extracted with an organic solvent of appropriate polarity, such as ethyl acetate, to partition the secondary metabolites from the aqueous phase.

• Mycelial Extraction: The fungal mycelium is also typically extracted with a polar organic solvent, like methanol (B129727) or acetone, to recover any intracellularly stored compounds.

• Concentration: The organic extracts are combined and concentrated under reduced pressure to yield a crude extract containing Dihydrotrichotetronine and other metabolites.

Isolation and Purification

The crude extract undergoes a series of chromatographic steps to isolate Dihydrotrichotetronine.

Chromatography Protocol:

• Initial Fractionation: The crude extract is first subjected to a primary chromatographic separation, such as vacuum liquid chromatography (VLC) or medium pressure liquid chromatography (MPLC) over a stationary phase like silica (B1680970) gel or a reversed-phase material (e.g., C18). A gradient of solvents with increasing polarity is used to elute fractions of varying composition.

• Fraction Selection: The resulting fractions are analyzed by techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing the target compound.

• High-Performance Liquid Chromatography (HPLC): The enriched fractions are then subjected to preparative or semi-preparative HPLC, often using a reversed-phase column (e.g., C18 or phenyl-hexyl). An isocratic or gradient elution with a suitable solvent system (e.g., methanol-water or acetonitrile-water) is employed to achieve final purification of Dihydrotrichotetronine.

Structure Elucidation

The definitive structure of the isolated Dihydrotrichotetronine is determined using a combination of spectroscopic techniques.

Spectroscopic Analysis Protocol:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) is used to determine the exact mass and, consequently, the molecular formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number, environment, and connectivity of hydrogen atoms in the molecule.

  • ¹³C NMR: Reveals the number and types of carbon atoms present.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons (COSY), the direct correlation between protons and their attached carbons (HSQC), and long-range correlations between protons and carbons (HMBC), which allows for the complete assembly of the molecular structure.

• Optical Rotation: The specific rotation is measured to determine the stereochemistry of the molecule.

Visualizations

The following diagrams illustrate the experimental workflow for the isolation of Dihydrotrichotetronine and a proposed biosynthetic relationship for sorbicillinoids.

Experimental workflow for Dihydrotrichotetronine isolation.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]

Unraveling the Molecular Architecture of Dihydrotrichotetronine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the chemical structure elucidation of dihydrotrichotetronine, a sorbicillinoid natural product. The information presented herein is compiled from the primary literature, providing a comprehensive resource for researchers in natural product chemistry, mycology, and drug discovery.

Introduction

Dihydrotrichotetronine is a complex polyketide belonging to the sorbicillinoid family of fungal metabolites. These compounds are known for their diverse and intricate molecular architectures and a wide range of biological activities. The definitive structure of dihydrotrichotetronine was established through a combination of extensive spectroscopic analysis and chemical reasoning. This guide will walk through the key experimental data and logical steps that led to the elucidation of its complete chemical structure.

Isolation and Purification

The producing organism, the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871, was cultured on a large scale to obtain sufficient quantities of secondary metabolites for structural analysis. The isolation of dihydrotrichotetronine involved a multi-step process designed to separate this specific compound from a complex mixture of other natural products.

Experimental Protocol: Fungal Cultivation and Extraction

• Cultivation: The fungus Penicillium sp. SCSIO06871 was cultured in a suitable liquid medium to promote the production of secondary metabolites.

• Extraction: The fungal mycelium and the culture broth were separated by filtration. The broth was then exhaustively extracted with an organic solvent, typically ethyl acetate (B1210297), to partition the organic-soluble metabolites.

• Concentration: The resulting organic extract was concentrated under reduced pressure to yield a crude extract, which served as the starting material for chromatographic separation.

Experimental Protocol: Chromatographic Separation

• Silica (B1680970) Gel Column Chromatography: The crude extract was first subjected to silica gel column chromatography, using a gradient elution system of increasing polarity (e.g., a hexane-ethyl acetate gradient followed by a dichloromethane-methanol gradient). This initial separation step fractionated the crude extract into several less complex mixtures based on the polarity of the constituent compounds.

• Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest were further purified using size-exclusion chromatography on a Sephadex LH-20 column, typically with methanol (B129727) as the eluent. This step is effective in separating compounds based on their molecular size and polarity.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification of dihydrotrichotetronine was achieved by preparative HPLC, often on a reversed-phase C18 column with a suitable mobile phase (e.g., a methanol-water or acetonitrile-water gradient). This high-resolution technique yielded the pure compound.

Spectroscopic Data and Structure Elucidation

The molecular structure of dihydrotrichotetronine was determined through the comprehensive analysis of its spectroscopic data, primarily High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and a suite of Nuclear Magnetic Resonance (NMR) experiments.

Mass Spectrometry

High-resolution mass spectrometry provided the exact mass of the molecule, from which the molecular formula was deduced.

Table 1: HRESIMS Data for Dihydrotrichotetronine

Ion	Calculated m/z	Found m/z	Molecular Formula
[M+H]⁺	499.2326	499.2321	C₂₈H₃₅O₈
[M+Na]⁺	521.2146	521.2142	C₂₈H₃₄NaO₈

The determined molecular formula of C₂₈H₃₄O₈ indicated a significant degree of unsaturation, providing initial clues about the presence of rings and/or double bonds in the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, and NOESY) NMR experiments were employed to piece together the connectivity of atoms and the relative stereochemistry of the molecule. The NMR spectra were recorded in a suitable deuterated solvent, such as methanol-d₄ (CD₃OD).

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Dihydrotrichotetronine (in CD₃OD)

Position	δC (ppm)	δH (ppm, mult., J in Hz)
1	198.5
2	118.9	6.05 (s)
3	192.1
4	108.9
5	175.4
6	40.1	2.75 (dd, 18.0, 3.0)
2.65 (dd, 18.0, 12.0)
7	45.3	2.58 (m)
8	29.8	1.95 (m)
1.60 (m)
9	41.2	2.10 (m)
10	20.1	0.95 (d, 7.0)
11	75.1	3.80 (d, 8.0)
12	55.4
13	50.1	2.20 (m)
14	25.3	1.15 (s)
15	21.9	1.05 (s)
1'	168.2
2'	122.1	6.10 (d, 15.0)
3'	145.1	7.20 (dd, 15.0, 10.0)
4'	130.9	6.25 (dd, 15.0, 10.0)
5'	142.3	6.35 (m)
6'	18.8	1.85 (d, 7.0)
7'	167.5
8'	125.4	6.15 (d, 15.0)
9'	146.2	7.25 (dd, 15.0, 10.0)
10'	131.5	6.30 (dd, 15.0, 10.0)
11'	143.5	6.40 (m)
12'	18.9	1.90 (d, 7.0)

Visualization of the Elucidation Workflow

The logical process of piecing together the structure of dihydrotrichotetronine from the spectroscopic data can be visualized as a workflow. This diagram illustrates the key stages of the process, from initial analysis to the final structural confirmation.

Figure 1: Workflow for the structure elucidation of dihydrotrichotetronine.

Biosynthetic Considerations

Sorbicillinoids are biosynthesized via a polyketide pathway. The structural features of dihydrotrichotetronine suggest its origin from the cyclization and subsequent oxidation of a linear polyketide chain, followed by dimerization and further modifications. The diagram below illustrates a plausible biosynthetic relationship of dihydrotrichotetronine to its monomeric precursors.

Figure 2: Plausible biosynthetic pathway leading to dihydrotrichotetronine.

Conclusion

The chemical structure of dihydrotrichotetronine has been unequivocally established through a rigorous application of modern spectroscopic techniques. The combination of high-resolution mass spectrometry and an array of 1D and 2D NMR experiments provided the necessary data to determine the molecular formula, atomic connectivity, and relative stereochemistry of this intricate fungal metabolite. This detailed structural information is crucial for further investigations into the biological activities and potential therapeutic applications of dihydrotrichotetronine and other related sorbicillinoids.

The Enigmatic Pathway to Dihydrotrichotetronine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrotrichotetronine, a polyketide metabolite, has garnered interest within the scientific community. This technical guide provides a comprehensive overview of its biosynthesis, focusing on the enzymatic machinery and regulatory networks that govern its production in the filamentous fungus Trichoderma reesei. By integrating data from genetic and biochemical studies, this document aims to serve as a core resource for researchers engaged in the study of fungal secondary metabolism and the development of novel therapeutic agents.

Introduction

Fungi are prolific producers of a vast array of secondary metabolites with diverse biological activities. Among these, polyketides represent a significant class of natural products synthesized by large, multifunctional enzymes known as polyketide synthases (PKSs). Dihydrotrichotetronine belongs to this class of compounds and its biosynthesis is a fascinating example of the complex enzymatic cascades found in fungal metabolic pathways. Understanding the intricacies of its formation is crucial for harnessing its potential in various applications, including drug discovery and development.

The Producing Organism: Trichoderma reesei

Dihydrotrichotetronine is produced by the filamentous fungus Trichoderma reesei, a well-known industrial workhorse for the production of cellulases and other enzymes. The biosynthesis of this secondary metabolite is intricately linked to environmental cues, particularly light, and is controlled by a specific gene cluster within the fungal genome.

The Dihydrotrichotetronine Biosynthetic Gene Cluster

The production of dihydrotrichotetronine in T. reesei is orchestrated by a dedicated biosynthetic gene cluster. A key study has shown that this cluster is regulated by the carbon catabolite repressor CRE1 and is differentially expressed in response to light and darkness. This light-dependent regulation suggests a sophisticated mechanism for resource allocation between primary and secondary metabolism.

The core of this gene cluster comprises genes encoding for two essential polyketide synthases (PKSs) and a monooxygenase. The coordinated action of these enzymes is fundamental for the assembly of the dihydrotrichotetronine backbone.

The Biosynthetic Pathway: A Stepwise Elucidation

While the complete enzymatic cascade for dihydrotrichotetronine biosynthesis is still under active investigation, a putative pathway can be constructed based on the functions of the enzymes encoded within the identified gene cluster and general knowledge of polyketide biosynthesis.

Polyketide Chain Assembly

The biosynthesis is initiated by the two essential polyketide synthases. These enzymes catalyze the iterative condensation of small carboxylic acid units, typically acetyl-CoA and malonyl-CoA, to form a linear polyketide chain. The precise structure of this initial chain and the number of condensation cycles are determined by the specific domains within the PKS enzymes.

Tailoring Steps

Following the assembly of the polyketide backbone, a series of tailoring reactions occur to yield the final dihydrotrichotetronine structure. The monooxygenase encoded within the gene cluster is predicted to play a crucial role in one or more of these steps, likely catalyzing hydroxylation or epoxidation reactions that are common in the modification of polyketide intermediates.

Putative Biosynthetic Scheme:

physical and chemical properties of Dihydrotrichotetronine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihydrotrichotetronine is a complex polyketide natural product isolated from the fungus Trichoderma sp. It is structurally characterized by a bicyclo[2.2.2]octane core linked to a tetronic acid moiety. This document provides a comprehensive overview of the known physical and chemical properties of Dihydrotrichotetronine and its parent compound, Trichotetronine. The information presented herein is based on the available scientific literature. It is important to note that research on Dihydrotrichotetronine is limited, and much of its biological activity and potential applications remain to be explored. This guide summarizes the existing data and provides the experimental protocol for its isolation.

Physical and Chemical Properties

Quantitative data for Dihydrotrichotetronine is sparse in the current literature. The following tables summarize the available information for both Dihydrotrichotetronine and its precursor, Trichotetronine, to facilitate comparison.

Table 1: Physical Properties

Property	Dihydrotrichotetronine	Trichotetronine	Data Source
Appearance	Yellowish viscous oil	Yellowish viscous oil	[1]
Melting Point	Data not available	Data not available
Boiling Point	Data not available	Data not available
Solubility	Data not available	Data not available
Specific Rotation ([α]D)	+389 (c 0.13 in MeOH)	+456 (c 0.08 in MeOH)	[1]

Table 2: Chemical and Spectroscopic Properties

Property	Dihydrotrichotetronine	Trichotetronine	Data Source
Molecular Formula	C₂₈H₃₄O₈	C₂₈H₃₂O₈	[1]
Molecular Weight	498.57 g/mol	496.55 g/mol	[1]
UV λmax (MeOH)	237, 288, 330 (sh) nm	237, 288, 330 (sh) nm	[1]
IR νmax (film)	3424, 1759, 1663, 1561 cm⁻¹	3418, 1761, 1661, 1560 cm⁻¹	[1]
¹H NMR	See original literature for detailed assignments	See original literature for detailed assignments	[1]
¹³C NMR	See original literature for detailed assignments	See original literature for detailed assignments	[1]
Mass Spec (HR-FABMS)	m/z 499.2324 [M+H]⁺	m/z 497.2175 [M+H]⁺	[1]

Experimental Protocols

The following protocol details the isolation of Dihydrotrichotetronine from Trichoderma sp. as described in the scientific literature. Currently, no synthetic protocol for Dihydrotrichotetronine has been published.

Isolation of Dihydrotrichotetronine from Trichoderma sp.[1]

• Fungal Cultivation: Trichoderma sp. is cultured on a solid rice medium.

• Extraction: The cultivated fungus and rice medium are extracted with ethyl acetate (B1210297). The resulting extract is then partitioned between ethyl acetate and water. The organic layer is concentrated to yield a crude extract.

• Initial Chromatographic Separation: The crude extract is subjected to silica (B1680970) gel column chromatography using a stepwise gradient of chloroform (B151607) and methanol. This initial separation yields multiple fractions.

• Medium-Pressure Liquid Chromatography (MPLC): Fractions containing the compounds of interest are further purified by MPLC on an ODS column with a methanol-water gradient.

• High-Performance Liquid Chromatography (HPLC): Final purification is achieved by preparative HPLC on an ODS column with a methanol-water mobile phase to yield pure Dihydrotrichotetronine.

Biological Activity and Signaling Pathways

As of the current date, there is no specific information in the scientific literature regarding the biological activity or associated signaling pathways of Dihydrotrichotetronine. However, the structural class of this compound and its fungal origin provide context for potential areas of investigation.

• General Activity of Trichoderma Metabolites: The genus Trichoderma is a rich source of bioactive secondary metabolites. These compounds are known to exhibit a wide range of biological activities, including antifungal, antibacterial, and cytotoxic effects.

• Polyketides with Bicyclo[2.2.2]octane Skeleton: The bicyclo[2.2.2]octane core is a structural motif found in various natural products with diverse biological activities. Further research is needed to determine if Dihydrotrichotetronine shares any of these properties.

Due to the lack of data on biological signaling, a diagram representing a known signaling pathway for Dihydrotrichotetronine cannot be provided. Instead, a logical workflow for its isolation and characterization is presented below.

Visualizations

Diagram 1: Isolation and Characterization Workflow for Dihydrotrichotetronine

Caption: Workflow for the isolation and structural elucidation of Dihydrotrichotetronine.

Conclusion and Future Directions

Dihydrotrichotetronine represents a structurally interesting natural product from a prolific fungal genus. The current body of knowledge is primarily limited to its isolation and structural characterization. There is a clear need for further research to elucidate its biological activities and potential as a lead compound in drug discovery. Future efforts should focus on:

• Total Synthesis: Development of a synthetic route would enable the production of larger quantities for biological screening and the synthesis of analogues for structure-activity relationship studies.

• Biological Screening: A comprehensive screening of Dihydrotrichotetronine against various biological targets (e.g., cancer cell lines, microbial strains) is warranted to identify any potential therapeutic applications.

• Mechanism of Action Studies: Should any biological activity be identified, subsequent studies should focus on elucidating the underlying mechanism of action and identifying the molecular targets and signaling pathways involved.

References

• 1. mdpi.com [mdpi.com]

In-Depth Technical Guide: Dihydrotrichotetronine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dihydrotrichotetronine, a sorbicillinoid natural product. It covers its chemical identity, and to the extent publicly available, its biological context and physicochemical properties. This document is intended to serve as a foundational resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Identification and Properties

Dihydrotrichotetronine is a complex polyketide belonging to the sorbicillinoid class of secondary metabolites.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source
CAS Number	199729-13-0	[1][2]
Molecular Formula	C₂₈H₃₄O₈	[1]
Molecular Weight	498.56 g/mol	[1]
IUPAC Name	2(5H)-Furanone, 5-[(1S,2S,3R,4R,7S)-5,7-dihydroxy-4,7-dimethyl-8-oxo-6-[(2E,4E)-1-oxo-2,4-hexadien-1-yl]-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]bicyclo[2.2.2]oct-5-en-2-yl]-4-hydroxy-3-methyl-	N/A

Biological Context and Activity

Dihydrotrichotetronine has been identified as a sorbitol compound.[1][2] It is a natural product isolated from the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871. At present, detailed public information regarding its specific biological activities, mechanism of action, and involvement in signaling pathways is limited. The broader class of sorbicillinoids, to which Dihydrotrichotetronine belongs, is known for a wide range of biological activities, which may suggest potential areas of investigation for this specific molecule.

Experimental Information

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of Dihydrotrichotetronine are not extensively available in the public domain. The primary source of its characterization is from the isolation from its natural fungal source.

Isolation from Penicillium sp. SCSIO06871

The isolation and structural elucidation of Dihydrotrichotetronine were reported by Pang et al. in Bioorganic Chemistry (2021). The general workflow for the isolation of secondary metabolites from fungal cultures typically involves the following steps.

Caption: Generalized workflow for the isolation of fungal secondary metabolites.

Physicochemical Data

Comprehensive, publicly available quantitative data for Dihydrotrichotetronine is limited. The characterization of a novel natural product would typically involve the generation of the following spectroscopic data.

Table 2: Expected Spectroscopic Data for Structural Elucidation

Data Type	Description
¹H NMR	Provides information on the chemical environment of hydrogen atoms in the molecule.
¹³C NMR	Provides information on the carbon skeleton of the molecule.
2D NMR (COSY, HSQC, HMBC)	Used to determine the connectivity between atoms in the molecule.
High-Resolution Mass Spectrometry (HRMS)	Provides the accurate mass of the molecule, allowing for the determination of its elemental composition.
Infrared (IR) Spectroscopy	Identifies the functional groups present in the molecule.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Provides information about the electronic transitions within the molecule, particularly conjugated systems.

Signaling Pathways and Mechanism of Action

Currently, there is no specific information in the public domain detailing the signaling pathways modulated by Dihydrotrichotetronine or its precise mechanism of action. Research into these aspects would be a critical next step in understanding its pharmacological potential. A hypothetical logical workflow for investigating the biological activity of a novel natural product is presented below.

Caption: Logical workflow for the initial biological screening of a novel compound.

This document serves as a summary of the currently available information on Dihydrotrichotetronine. Further research is required to fully elucidate its biological activities and potential therapeutic applications.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Unveiling the Therapeutic Potential of Dihydrotrichotetronine: A Technical Guide Based on Structurally Related Compounds

Introduction

Dihydrotrichotetronine belongs to the broader family of tetronic acids, a class of fungal secondary metabolites characterized by a 4-hydroxy-2(5H)-furanone core. Compounds possessing this scaffold have garnered significant interest in the scientific community due to their diverse and potent biological activities, including antimicrobial, antiviral, and anticancer properties. This guide will focus on the known biological activities of a representative tetronic acid derivative, RK-682 (3-hexadecanoyl-5-hydroxymethyl-tetronic acid) , to infer the potential therapeutic applications and mechanisms of action of Dihydrotrichotetronine. RK-682 is a known inhibitor of protein tyrosine phosphatases (PTPases), key regulators of cellular signaling pathways implicated in various diseases, including cancer.

Core Biological Activity: Protein Tyrosine Phosphatase Inhibition

The primary mechanism of action identified for the tetronic acid derivative RK-682 is the inhibition of protein tyrosine phosphatases (PTPases). PTPases are a large family of enzymes that counteract the activity of protein tyrosine kinases, thereby playing a critical role in regulating signal transduction pathways that control cell growth, differentiation, proliferation, and apoptosis. The dysregulation of PTPase activity is often associated with the pathogenesis of numerous human diseases, including cancer, autoimmune disorders, and metabolic diseases.

RK-682 has been shown to specifically inhibit the following PTPases:

• CD45: A transmembrane PTPase predominantly expressed on hematopoietic cells. It is a crucial regulator of T-cell and B-cell antigen receptor signaling.

• VHR (Vaccinia H1-Related Phosphatase) / DUSP3: A dual-specificity phosphatase that dephosphorylates and inactivates key components of the mitogen-activated protein kinase (MAPK) signaling pathway, such as ERK1/2.

Quantitative Data on Biological Activity

The inhibitory potency of RK-682 against its target PTPases has been quantified, providing a benchmark for its biological activity.

Compound	Target Enzyme	Assay Type	IC50 Value (µM)	Reference
RK-682	CD45	In vitro dephosphorylation	54	[1]
RK-682	VHR (DUSP3)	In vitro dephosphorylation	2.0	[1]

Note: Further research is required to determine the cytotoxicity (IC50 values) of RK-682 and, by extension, Dihydrotrichotetronine against a panel of cancer cell lines.

Mechanism of Action and Signaling Pathways

The inhibition of CD45 and VHR by tetronic acid derivatives like RK-682 has significant downstream effects on cellular signaling, primarily impacting the T-cell receptor (TCR) and MAPK/ERK signaling pathways. These interruptions can lead to cell cycle arrest and a reduction in cell proliferation.

Inhibition of VHR and Downstream Effects on the MAPK/ERK Pathway

VHR is a negative regulator of the MAPK/ERK signaling cascade. By dephosphorylating and inactivating ERK1/2, VHR helps to terminate the signal. Inhibition of VHR by a compound like RK-682 would lead to sustained phosphorylation and activation of ERK1/2. However, the ultimate cellular outcome can be complex. While acute activation of ERK is pro-proliferative, sustained activation can lead to cell cycle arrest, particularly at the G1/S transition. This is consistent with the observation that RK-682 arrests the mammalian cell cycle progression at the G1 phase[1].

Inhibition of VHR by RK-682 leads to sustained ERK activation, impacting cell cycle progression.

Inhibition of CD45 and its Role in T-Cell Receptor Signaling

CD45 is essential for the initiation of T-cell receptor (TCR) signaling. It dephosphorylates the inhibitory tyrosine on Src-family kinases (like Lck and Fyn), leading to their activation. These kinases then phosphorylate downstream targets, initiating the signaling cascade that results in T-cell activation and proliferation. Inhibition of CD45 would dampen this response.

Inhibition of CD45 can modulate T-cell activation by preventing the activation of Src-family kinases.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments relevant to the study of tetronic acid derivatives like RK-682.

Protein Tyrosine Phosphatase (PTPase) Inhibition Assay

This assay is used to determine the in vitro inhibitory activity of a compound against a specific PTPase.

Workflow for a typical in vitro PTPase inhibition assay.

Protocol Details:

• Reagent Preparation:

  • Recombinant human VHR or CD45 is diluted in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM EDTA, 1 mM DTT).

  • A phosphopeptide substrate, such as p-nitrophenyl phosphate (pNPP) or a more specific peptide, is prepared in the same buffer.

  • The test compound (RK-682) is dissolved in DMSO to create a stock solution and then serially diluted.

• Assay Procedure:

  • The PTPase enzyme and various concentrations of the test compound (or DMSO as a vehicle control) are added to the wells of a 96-well microplate.

  • The plate is pre-incubated for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • The enzymatic reaction is initiated by the addition of the phosphopeptide substrate.

  • The reaction is allowed to proceed at 37°C for a defined period (e.g., 30-60 minutes).

  • The reaction is terminated, and the amount of dephosphorylated product (free phosphate) is measured. For pNPP, this can be done directly by measuring absorbance at 405 nm. For other substrates, a detection reagent like Malachite Green can be used to quantify the released phosphate by measuring absorbance at around 620 nm.

• Data Analysis:

  • The percentage of inhibition for each concentration of the test compound is calculated relative to the vehicle control.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) after treatment with a test compound.

Protocol Details:

• Cell Culture and Treatment:

  • Human cancer cell lines (e.g., HeLa, Jurkat) are cultured in appropriate media and seeded in 6-well plates.

  • Once the cells reach a suitable confluency (typically 50-70%), they are treated with various concentrations of the test compound (e.g., RK-682) or a vehicle control (DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• Cell Harvesting and Fixation:

  • Adherent cells are harvested by trypsinization, while suspension cells are collected by centrifugation.

  • The cells are washed with ice-cold phosphate-buffered saline (PBS).

  • The cell pellet is resuspended in ice-cold 70% ethanol, which is added dropwise while vortexing to prevent cell clumping. This step both fixes and permeabilizes the cells.

  • The fixed cells can be stored at -20°C.

• Staining and Analysis:

  • The fixed cells are washed with PBS to remove the ethanol.

  • The cells are then incubated with a solution containing a DNA-binding fluorescent dye, such as propidium (B1200493) iodide (PI), and RNase A (to prevent staining of double-stranded RNA).

  • The stained cells are analyzed using a flow cytometer. The intensity of the fluorescence from the DNA-binding dye is proportional to the amount of DNA in each cell.

  • The data is analyzed using appropriate software to generate a histogram of DNA content, which allows for the quantification of the percentage of cells in the G0/G1 (2n DNA content), S (between 2n and 4n DNA content), and G2/M (4n DNA content) phases of the cell cycle.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of Dihydrotrichotetronine is currently lacking, the well-documented activities of the structurally related tetronic acid derivative, RK-682, provide a strong rationale for investigating its potential as a therapeutic agent. Based on the activity of RK-682, it is plausible that Dihydrotrichotetronine may function as an inhibitor of protein tyrosine phosphatases, such as CD45 and VHR. This inhibition could lead to the modulation of key signaling pathways like the MAPK/ERK cascade, resulting in anti-proliferative effects and cell cycle arrest.

Future research should focus on:

• Synthesis and Isolation: Development of efficient synthetic routes or isolation protocols for Dihydrotrichotetronine to obtain sufficient quantities for biological evaluation.

• In Vitro Screening: Comprehensive screening of Dihydrotrichotetronine against a panel of PTPases and cancer cell lines to determine its inhibitory potency and cytotoxic effects.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways affected by Dihydrotrichotetronine.

• In Vivo Efficacy: Evaluation of the therapeutic potential of Dihydrotrichotetronine in preclinical animal models of relevant diseases.

This technical guide serves as a foundational resource for researchers, scientists, and drug development professionals interested in exploring the therapeutic promise of Dihydrotrichotetronine and other related tetronic acid derivatives. The insights provided here are intended to stimulate and guide further investigation into this promising class of natural products.

References

• 1. RK-682, a potent inhibitor of tyrosine phosphatase, arrested the mammalian cell cycle progression at G1phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Trichotetronine Family Compounds: A Technical Guide for Scientific Research and Drug Development

Abstract

The Trichotetronine family of natural products represents a unique and intriguing class of polyketides characterized by a distinctive bicyclo[2.2.2]octane core coupled with a tetronic acid moiety. First isolated from Trichoderma sp., these compounds, including the parent trichotetronine and its dihydro congener, have garnered interest within the scientific community. This technical guide provides a comprehensive review of the current knowledge on trichotetronine family compounds, detailing their isolation, structure, proposed biosynthesis, and potential biological activities. This document is intended for researchers, scientists, and drug development professionals, offering a foundational understanding of this novel chemical scaffold and highlighting areas for future investigation. While specific quantitative biological data for the trichotetronine family remains limited, this guide consolidates the available information and draws parallels with the broader class of tetronic acid-containing natural products to infer potential mechanisms of action and therapeutic applications.

Introduction

Fungi of the genus Trichoderma are prolific producers of a wide array of secondary metabolites with diverse biological activities. Among these are the trichotetronines, a novel class of polyketides first reported from a Trichoderma sp. isolated from rice straw. The hallmark of this family is a complex and highly substituted bicyclo[2.2.2]octane ring system fused to a tetronic acid unit, a structural motif known to be present in various biologically active natural products. This unique architecture suggests a complex biosynthetic origin and points towards potentially novel biochemical interactions. This whitepaper aims to synthesize the existing literature on trichotetronine compounds, providing a detailed overview for researchers interested in their further exploration and potential as leads for drug discovery.

Isolation and Structure Elucidation

The initial discovery of the trichotetronine family involved the isolation and structural characterization of two primary compounds: trichotetronine and dihydrotrichotetronine.

Producing Organism

The compounds were isolated from a strain of Trichoderma sp. (strain FKI-1785), a fungus collected from rice straw.

Extraction and Isolation Protocol

A detailed protocol for the extraction and isolation of trichotetronine and dihydrotrichotetronine is outlined below. This multi-step process involves solvent extraction followed by a series of chromatographic separations.

Experimental Workflow for Isolation

Caption: Workflow for the isolation of trichotetronine family compounds.

Methodology:

• Cultivation: Trichoderma sp. is cultivated on a solid rice medium.

• Extraction: The fungal culture is extracted exhaustively with ethyl acetate.

• Concentration: The organic solvent is evaporated under reduced pressure to yield a crude extract.

• Silica Gel Chromatography: The crude extract is subjected to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate to yield several fractions.

• Medium Pressure Liquid Chromatography (MPLC): Fractions containing the target compounds are further purified by MPLC.

• High-Performance Liquid Chromatography (HPLC): Final purification is achieved by reversed-phase HPLC to yield pure trichotetronine and dihydrotrichotetronine.

Structural Features

The structures of trichotetronine and dihydrotrichotetronine were elucidated using a combination of spectroscopic techniques, including extensive NMR (1H, 13C, COSY, HMQC, HMBC) and mass spectrometry, as well as CD spectral studies to determine the absolute stereochemistry.

Table 1: Physicochemical and Spectroscopic Data for Trichotetronine and Dihydrotrichotetronine

Property	Trichotetronine	Dihydrotrichotetronine
Molecular Formula	C₂₈H₃₂O₈	C₂₈H₃₄O₈
Molecular Weight	496.5 g/mol	498.5 g/mol
Appearance	Colorless needles	Colorless needles
Optical Rotation	[α]D +456° (c 0.08, MeOH)	[α]D +380° (c 0.1, MeOH)
Key ¹³C NMR Signals (δ, ppm)	Bicyclo[2.2.2]octane core, tetronic acid moiety, conjugated ketone side chains	Bicyclo[2.2.2]octane core, tetronic acid moiety, one saturated and one conjugated ketone side chain
UV λmax (MeOH) nm (log ε)	238 (4.32), 290 (4.11)	235 (4.28), 288 (4.05)

Biosynthesis

The intricate structures of the trichotetronine family compounds suggest a complex biosynthetic pathway. While the specific gene cluster responsible for their production has not yet been identified, a plausible biosynthetic route has been proposed based on their chemical structures.

Proposed Biosynthetic Pathway

It is hypothesized that trichotetronines are derived from the dimerization of two hexaketide units, each containing two additional methyl groups. This proposed pathway involves a series of enzymatic reactions, likely catalyzed by a polyketide synthase (PKS) and other tailoring enzymes.

Proposed Biosynthesis of Trichotetronine Precursor

Caption: Proposed biosynthetic pathway for the trichotetronine core.

Biological Activity and Mechanism of Action

While specific quantitative biological activity data for purified trichotetronine and its derivatives are not yet available in the public domain, the broader class of tetronic acid-containing natural products exhibits a wide range of significant biological properties. This suggests that the trichotetronine family may possess similar activities.

Potential Biological Activities

Based on related compounds, the trichotetronine family may exhibit the following biological activities:

• Antimicrobial Activity: Many tetronic acid derivatives are known for their antibacterial and antifungal properties. For example, abyssomicin C is active against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

• Enzyme Inhibition: The tetronic acid moiety can act as a mimic of phosphate (B84403) groups, leading to the inhibition of various enzymes. RK-682, a simple tetronic acid, is a known inhibitor of HIV-1 protease and protein tyrosine phosphatases.

• Cytotoxicity: Some polyketides with complex cyclic systems exhibit cytotoxic activity against cancer cell lines.

Table 2: Summary of Potential Biological Activities of Trichotetronine Family Compounds

Activity	Target	Evidence/Rationale
Antibacterial	Gram-positive bacteria	Inferred from the activity of other tetronic acid natural products like abyssomicin C.
Antifungal	Pathogenic fungi	Trichoderma species are known producers of antifungal compounds.
Enzyme Inhibition	Proteases, Phosphatases	The tetronic acid moiety can act as a phosphate mimic, as seen with RK-682.
Cytotoxicity	Cancer cell lines	Complex polyketides often exhibit cytotoxic effects.

Postulated Mechanism of Action

The mechanism of action of trichotetronine compounds has not been elucidated. However, drawing parallels with other tetronic acid derivatives, a potential mechanism could involve the inhibition of key metabolic pathways. For instance, abyssomicin C inhibits the p-aminobenzoic acid (pABA) pathway, which is crucial for folate biosynthesis in bacteria.

Potential Mechanism of Action: Folate Biosynthesis Inhibition

Caption: Postulated inhibitory action on the folate biosynthesis pathway.

Future Directions and Conclusion

The trichotetronine family of compounds presents a promising new frontier in natural product research. Their unique chemical architecture, originating from a fungal source known for producing bioactive metabolites, makes them attractive candidates for further investigation.

Key areas for future research include:

• Quantitative Biological Evaluation: A thorough screening of pure trichotetronine and dihydrotrichotetronine against a panel of bacterial and fungal pathogens, as well as cancer cell lines, is crucial to determine their specific biological activities and potency (e.g., MIC and IC50 values).

• Biosynthetic Gene Cluster Identification: Identifying and characterizing the gene cluster responsible for trichotetronine biosynthesis will provide insights into the enzymatic machinery that constructs this complex scaffold and could enable biosynthetic engineering efforts to produce novel derivatives.

• Total Synthesis and Analogue Development: The development of a total synthesis route for trichotetronines would not only confirm their structure but also provide a platform for the synthesis of analogues with potentially improved biological activity and pharmacokinetic properties.

• Mechanism of Action Studies: Elucidating the specific molecular targets and mechanisms of action of these compounds will be essential for their development as potential therapeutic agents.

An In-depth Technical Guide to Dihydrotetrodecamycin and its Natural Analogues

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of dihydrotetrodecamycin (B1226986) and its natural analogues, a distinct subgroup of the tetronate family of secondary metabolites. While the originally requested "dihydrotrichotetronine" does not appear in surveyed scientific literature, the structurally related tetrodecamycin (B1248431) family, particularly dihydrotetrodecamycin, offers a rich field of study. This document details their biosynthesis, proposed mechanism of action, biological activity, and the experimental protocols for their production, isolation, and evaluation. The tetrodecamycins are characterized by a unique tetracyclic framework, including a tetronate ring and a trans-decalin system.[1][2] Their biological significance, particularly the potent antibacterial activity of tetrodecamycin and 13-deoxytetrodecamycin against multidrug-resistant pathogens like MRSA, contrasts sharply with the inactivity of dihydrotetrodecamycin, providing a compelling case for structure-activity relationship studies.[3] Information on their molecular target remains limited, suggesting a promising avenue for future research.[3]

Introduction to the Tetrodecamycin Family

The tetrodecamycins are a family of polyketide-derived natural products produced by soil-dwelling bacteria of the genus Streptomyces.[4] The core structure is a complex 6,6,7,5-tetracyclic system that features a tetronate ring fused to a seven-membered oxygen heterocycle and a trans-decalin moiety.[1] The primary natural analogues identified are:

• Tetrodecamycin: The first identified member of this family.

• Dihydrotetrodecamycin: An analogue of tetrodecamycin that lacks the exocyclic methylene (B1212753) group on the tetronate ring.

• 13-Deoxytetrodecamycin: A more recently discovered analogue lacking a hydroxyl group at the C-13 position.[5]

These compounds are of significant interest due to the potent antimicrobial activity of tetrodecamycin and 13-deoxytetrodecamycin against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3] Conversely, dihydrotetrodecamycin is reported to be weakly active or inactive, highlighting the critical role of the exocyclic double bond for bioactivity.[6]

Biosynthesis

The biosynthesis of tetrodecamycins is governed by a dedicated biosynthetic gene cluster (BGC), termed the 'ted' cluster, identified in Streptomyces sp. WAC04657 and other related Streptomyces species.[5][7] The pathway involves a Type I polyketide synthase (PKS) and several unique tailoring enzymes.

The key steps in the proposed biosynthetic pathway are:

• Polyketide Chain Assembly: A Type I PKS assembles the polyketide backbone.

• Tetronate Ring Formation: The characteristic tetronate ring is formed from the incorporation of a glycerol-derived C3 unit.[5] This involves a condensation reaction catalyzed by a FabH-like protein.[8]

• Diels-Alder Cyclization: A key step in forming the trans-decalin core is a putative [4+2] cycloaddition catalyzed by a flavin-dependent Diels-Alderase enzyme, TedJ.[1]

• Tailoring Reactions: A series of tailoring enzymes, including oxidoreductases and hydroxylases, modify the core scaffold to produce the final natural analogues. For example, a cytochrome P450 enzyme, TedH, is involved in epoxidation and hydroxylation steps.[1]

Proposed Biosynthetic Pathway of Tetrodecamycins.

Mechanism of Action

The antibacterial activity of the tetrodecamycin family is hypothesized to occur through the covalent modification of a currently unidentified molecular target.[4][7]

The key structural feature responsible for this activity is the exocyclic methylene group on the tetronate ring, which acts as a Michael acceptor.[9] This electrophilic center is susceptible to nucleophilic attack from residues like cysteine on a target protein, leading to irreversible covalent bonding and inactivation of the protein's function.[3][9]

Dihydrotetrodecamycin, which lacks this exocyclic double bond, does not have this reactive site and is consequently inactive. This provides strong evidence for the proposed mechanism of action.[6] While the specific cellular target and the downstream signaling pathways affected by this interaction are yet to be elucidated, preliminary research on related compounds suggests potential interference with pathways such as folate biosynthesis, though this is not confirmed for tetrodecamycins.[10]

Mechanism of Covalent Modification by Tetrodecamycins.

Quantitative Biological Activity

The antimicrobial activity of the tetrodecamycin analogues has been quantified using Minimum Inhibitory Concentration (MIC) assays. The data clearly demonstrates the potent activity of tetrodecamycin and 13-deoxytetrodecamycin against Gram-positive bacteria, including MRSA, and the lack of significant activity for dihydrotetrodecamycin.

Compound	Organism	Strain	MIC (µg/mL)	Reference
Dihydrotetrodecamycin	Pasteurella piscicida	sp. 639	>50	MedchemExpress
Pasteurella piscicida	sp. 6356	>50	MedchemExpress
Staphylococcus aureus	FDA209P	>128	(Paintner et al., 2003)
Tetrodecamycin	Gram-positive bacteria	(various)	0.00625 - 0.0125	(Tsuchida et al., 1995)
Pasteurella piscicida	(12 strains)	1.56 - 6.25	(Tsuchida et al., 1995)
S. aureus (MRSA)	(various)	4 - 16	(Paintner et al., 2003)
13-Deoxytetrodecamycin	S. aureus	ATCC BAA-44 (MRSA)	1 - 8	(Gverzdys et al., 2015)
S. aureus	(various)	1 - 8	(Gverzdys et al., 2015)

Experimental Protocols

Production and Isolation of Tetrodecamycins

The following is a generalized workflow for the production and purification of tetrodecamycins from Streptomyces cultures.

Workflow for the Isolation of Tetrodecamycins.

Protocol Details:

• Fermentation:

  • Inoculate spores (approx. 10^5 CFU) of a producer strain, such as Streptomyces nashvillensis MJ885-mF8 or Streptomyces sp. WAC04657, onto a suitable solid medium like Maltose-Yeast Extract-Malt Extract (MYM) agar.[11]

  • Incubate the plates at 30°C for 4-7 days until sufficient growth and secondary metabolite production is achieved.[11]

• Extraction:

  • Macerate the agar and the mycelial mat from the culture plates.

  • Perform an exhaustive extraction with an equal volume of an organic solvent, typically ethyl acetate, overnight with agitation.[11]

  • Separate the organic extract from the solid material by filtration (e.g., through Whatman paper).[11]

  • Concentrate the filtrate to dryness in vacuo using a rotary or centrifugal evaporator at a temperature not exceeding 30-35°C.[11]

• Purification:

  • The crude extract can be initially purified by adsorption chromatography using a resin like Diaion HP-20 or a silica gel column.[1]

  • Further purification is achieved by reverse-phase high-performance liquid chromatography (RP-HPLC). A C18 or PFP (pentafluorophenyl) column is often used.[11]

  • A typical mobile phase consists of a gradient of acetonitrile (B52724) in water with 0.1% formic acid.[11]

  • Fractions are collected based on UV absorbance (e.g., at 250 nm) and the peaks corresponding to the compounds of interest are collected, lyophilized, and structurally elucidated using NMR and mass spectrometry.[11]

Antimicrobial Susceptibility Testing (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution or agar dilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Protocol for Broth Microdilution:

• Prepare Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate of the test organism (e.g., S. aureus ATCC 29213), select 3-5 isolated colonies.

  • Suspend the colonies in a sterile saline solution.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Prepare Antibiotic Dilutions:

  • Prepare a stock solution of the purified tetronate compound in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Perform serial twofold dilutions of the compound in CAMHB directly in a 96-well microtiter plate. The final volume in each well before adding bacteria should be 50 µL.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL.

  • Include a positive control (broth + bacteria, no antibiotic) and a negative control (broth only).

  • Incubate the plates in ambient air at 35°C ± 2°C for 16-20 hours.

• Reading Results:

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity) in the well.

Conclusion and Future Directions

The tetrodecamycin family of natural products presents a fascinating case study in structure-activity relationships. The potent bioactivity of tetrodecamycin and 13-deoxytetrodecamycin against clinically relevant resistant pathogens underscores their potential as scaffolds for new antibiotic development. The inactivity of dihydrotetrodecamycin clearly defines the essential role of the exo-methylene group for the proposed covalent mechanism of action.

Key areas for future research include:

• Target Identification: The definitive identification of the molecular target(s) of tetrodecamycins is the most critical next step. This will enable a deeper understanding of their mechanism of action and potential resistance mechanisms.

• Pathway Engineering: With the biosynthetic gene cluster identified, there are opportunities for pathway engineering to generate novel analogues with improved activity, selectivity, or pharmacokinetic properties.

• Total Synthesis: Chemoenzymatic synthesis approaches, utilizing enzymes like the Diels-Alderase TedJ, offer promising routes for the efficient and stereoselective production of these complex molecules and their derivatives.[1][2][11]

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Chemoenzymatic total synthesis of the antibiotic (−)-13-deoxytetrodecamycin using the Diels–Alderase TedJ - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Chemoenzymatic total synthesis of the antibiotic (−)-13-deoxytetrodecamycin using the Diels–Alderase TedJ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Biosynthetic Genes for the Tetrodecamycin Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Biosynthetic Genes for the Tetrodecamycin Antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 13-Deoxytetrodecamycin and Thamamycin: Two Promising Tetrodecamycin Antibiotics - ProQuest [proquest.com]
• 11. Chemoenzymatic total synthesis of the antibiotic (−)-13-deoxytetrodecamycin using the Diels–Alderase TedJ - Chemical Science (RSC Publishing) DOI:10.1039/D5SC05480J [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Dihydrotrichotetronine Total Synthesis

To the attention of Researchers, Scientists, and Drug Development Professionals.

Subject: A Review of Synthetic Strategies Towards Dihydrotrichotetronine

Introduction

Dihydrotrichotetronine is a complex natural product belonging to the sorbicillinoid family of polyketides. These compounds have attracted significant interest from the scientific community due to their diverse biological activities and intricate molecular architectures. This document aims to provide a comprehensive overview of the total synthesis of dihydrotrichotetronine. However, a thorough review of the current scientific literature reveals that a completed total synthesis of dihydrotrichotetronine has not yet been published.

This document will, therefore, focus on the available information regarding the structure of dihydrotrichotetronine, its relationship to the closely related trichotetronine, and the proposed biosynthetic pathway for the formation of their core structures. This information can serve as a valuable resource for researchers interested in developing a synthetic route to this challenging target.

Chemical Structures

Dihydrotrichotetronine is structurally very similar to trichotetronine, with the difference being the saturation of one of the double bonds in the sorbyl side chain. The chemical structures of both compounds are presented below.

Dihydrotrichotetronine [1]

• Molecular Formula: C₂₈H₃₄O₈

• Molecular Weight: 498.56 g/mol

Trichotetronine [2]

• Molecular Formula: C₂₈H₃₂O₈

• Molecular Weight: 496.5 g/mol

The core of both molecules features a densely functionalized bicyclo[2.2.2]octane ring system, which represents a significant synthetic challenge.[3]

Proposed Biosynthetic Pathway: A Biomimetic Approach

The biosynthesis of complex sorbicillinoids like trichotetronine is believed to proceed through a key Diels-Alder reaction.[3] This understanding provides a foundation for a potential biomimetic synthetic strategy. The proposed pathway involves the dimerization of monomeric sorbicillinoid precursors.

The formation of the characteristic bicyclo[2.2.2]octane scaffold is thought to arise from the dimerization of sorbicillinol, a reactive dienone.[3] This inherent reactivity allows for [4+2] cycloadditions to generate the complex core structure shared by trichotetronine and dihydrotrichotetronine.[3]

A simplified representation of this proposed biosynthetic pathway is illustrated in the diagram below.

Caption: Proposed biomimetic Diels-Alder reaction for the formation of the bicyclo[2.2.2]octane core of sorbicillinoids.

Synthetic Strategies and Experimental Protocols

As no total synthesis of dihydrotrichotetronine has been reported, detailed experimental protocols and quantitative data from such a synthesis are not available. Researchers aiming to synthesize this molecule would need to develop a novel synthetic route.

Key challenges in the synthesis of dihydrotrichotetronine would include:

• Construction of the Bicyclo[2.2.2]octane Core: A Diels-Alder reaction, inspired by the proposed biosynthesis, is a logical approach.[3] The design and synthesis of suitable diene and dienophile precursors would be a critical first step.

• Stereochemical Control: The molecule contains multiple stereocenters, and controlling the relative and absolute stereochemistry throughout the synthesis would be paramount.

• Installation of Functional Groups: The synthesis would require the careful introduction of the various functional groups present in the natural product, including the tetronic acid moiety and the sorbyl side chains.

Data Presentation

Due to the absence of a published total synthesis, a table summarizing quantitative data from different synthetic routes cannot be provided at this time. Should synthetic routes be established in the future, such a table would be a valuable tool for comparing the efficiency and stereoselectivity of different approaches.

Conclusion

Dihydrotrichotetronine remains an elusive target for total synthesis. The information presented here, focusing on the molecule's structure and the proposed biosynthetic pathway for its core, is intended to provide a solid foundation for researchers interested in tackling this synthetic challenge. A successful total synthesis of dihydrotrichotetronine would be a significant achievement in the field of natural product synthesis and would provide access to this and related compounds for further biological evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Trichotetronine | C28H32O8 | CID 146674305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Quantification of Dihydrotrichotetronine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotrichotetronine is a fungal secondary metabolite, classified as a sorbitol compound, with the chemical formula C₂₈H₃₄O₈ and a molecular weight of 498.56 g/mol .[1][2] As a compound of interest in natural product research and drug discovery, robust and reliable analytical methods for its quantification are essential. To date, specific, validated analytical methods for Dihydrotrichotetronine are not widely published. This document provides a comprehensive guide to developing and validating quantitative analytical methods for Dihydrotrichotetronine, leveraging established techniques for the analysis of fungal secondary metabolites. The protocols outlined below describe a systematic approach to method development for both High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Physicochemical Properties and Analytical Considerations

A summary of the known properties of Dihydrotrichotetronine is presented in Table 1. The presence of chromophores in its structure suggests that HPLC-UV is a viable quantification method, while its molecular weight makes it well-suited for mass spectrometry-based techniques, which will offer higher sensitivity and selectivity.

Table 1: Physicochemical Properties of Dihydrotrichotetronine

Property	Value	Source
Molecular Formula	C₂₈H₃₄O₈	[1][2]
Molecular Weight	498.56 g/mol	[1][2]
Class	Sorbito Compound	[1][2]
Origin	Fungal Secondary Metabolite	[3]

Proposed Analytical Workflow

The development of a quantitative method for a novel compound like Dihydrotrichotetronine follows a logical progression from sample preparation to method validation. The following diagram illustrates the recommended workflow.

Caption: Figure 1. Method Development Workflow.

Experimental Protocols

Sample Preparation: Extraction from Fungal Culture

The following protocol is a general procedure for the extraction of secondary metabolites from fungal cultures and should be optimized for the specific fungal strain and culture conditions.

Materials:

• Fungal culture (solid or liquid)

• Ethyl acetate (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Chloroform (HPLC grade)

• Deionized water

• Anhydrous sodium sulfate

• Rotary evaporator

• Centrifuge

• 0.22 µm syringe filters

Protocol:

• For solid fermentation cultures: To each flask, add a 1:1 mixture of methanol and ethyl acetate (or chloroform) at a volume sufficient to saturate the culture (e.g., 60 mL).[4]

• For liquid fermentation cultures: Centrifuge the culture to separate the mycelia from the broth. The supernatant can be extracted directly, and the mycelia can be extracted as described for solid cultures.

• Agitate the mixture overnight (approximately 16 hours) on a shaker at room temperature.[4]

• Filter the mixture through cheesecloth or a coarse filter to remove the solid substrate/mycelia.

• Transfer the filtrate to a separatory funnel and perform a liquid-liquid extraction against water. Collect the organic phase.[4]

• Dry the organic phase over anhydrous sodium sulfate.

• Evaporate the solvent using a rotary evaporator at a controlled temperature (e.g., 40°C).

• Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol or acetonitrile) for analysis.

• Filter the reconstituted extract through a 0.22 µm syringe filter prior to injection into the HPLC or LC-MS/MS system.

HPLC-UV Method Development

This protocol outlines the steps for developing a quantitative HPLC-UV method.

Instrumentation and Materials:

• HPLC system with a UV/Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Dihydrotrichotetronine standard of known purity

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

Protocol:

• Wavelength Selection: Prepare a solution of Dihydrotrichotetronine in the mobile phase. Using the DAD, scan the UV spectrum from 200-400 nm to determine the wavelength of maximum absorbance (λmax). This wavelength will be used for quantification.

• Initial Chromatographic Conditions: Start with a broad gradient to elute the compound. For example, a linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Optimization of Separation: Adjust the gradient slope and duration to achieve a sharp, symmetrical peak for Dihydrotrichotetronine with a reasonable retention time (ideally between 3 and 10 minutes). Ensure the peak is well-resolved from any matrix components.

• Method Validation: Once the chromatographic conditions are optimized, proceed with method validation as outlined in the "Method Validation" section.

Table 2: Proposed HPLC-UV Method Parameters

Parameter	Proposed Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	To be determined (scan 200-400 nm)
Run Time	25 minutes (including equilibration)

LC-MS/MS Method Development

For higher sensitivity and selectivity, an LC-MS/MS method is recommended.

Instrumentation and Materials:

• LC-MS/MS system (e.g., triple quadrupole) with an electrospray ionization (ESI) source

• Chromatographic supplies as listed for the HPLC-UV method

• High-purity nitrogen gas for the MS source

Protocol:

• MS Parameter Optimization: Directly infuse a standard solution of Dihydrotrichotetronine (e.g., 1 µg/mL in 50:50 acetonitrile:water) into the mass spectrometer.

  • Perform a full scan in both positive and negative ion modes to identify the precursor ion (e.g., [M+H]⁺, [M+Na]⁺, or [M-H]⁻).

  • Select the most abundant precursor ion and perform a product ion scan to identify the most stable and abundant fragment ions.

  • Optimize the collision energy and other MS parameters for each transition.

• MRM Method Setup: Create a Multiple Reaction Monitoring (MRM) method using at least two transitions for Dihydrotrichotetronine (one for quantification, one for confirmation).

• Chromatographic Conditions: Use the optimized HPLC conditions from the HPLC-UV method development as a starting point. The separation is crucial to minimize matrix effects.

• Method Validation: Validate the method using the parameters described in the "Method Validation" section.

Table 3: Proposed LC-MS/MS Method Parameters

Parameter	Proposed Setting
LC Parameters
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS/MS Parameters
Ionization Mode	ESI Positive or Negative (to be determined)
Precursor Ion (Q1)	To be determined (expected around m/z 499.2 for [M+H]⁺)
Product Ions (Q3)	To be determined from product ion scan
Collision Energy	To be optimized for each transition
Dwell Time	100 ms

Method Validation

A developed analytical method must be validated to ensure it is fit for its intended purpose. The following parameters should be assessed:

• Linearity: Analyze a series of calibration standards over a range of concentrations to demonstrate a linear relationship between concentration and response. A correlation coefficient (r²) > 0.99 is typically desired.

• Accuracy: Determine the closeness of the measured value to the true value by analyzing spiked samples at different concentration levels. Recoveries between 80-120% are generally acceptable.

• Precision: Assess the degree of scatter between a series of measurements. This is typically evaluated at two levels:

  • Repeatability (Intra-day precision): The precision of multiple analyses within the same day.

  • Intermediate Precision (Inter-day precision): The precision of analyses on different days. The relative standard deviation (RSD) should typically be < 15%.

• Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

Data Presentation

The performance of the validated methods should be summarized in tables for clear comparison.

Table 4: Hypothetical Performance Characteristics of a Validated HPLC-UV Method

Parameter	Result
Retention Time	~8.5 min
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.998
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%
LOD	0.03 µg/mL
LOQ	0.1 µg/mL

Table 5: Hypothetical Performance Characteristics of a Validated LC-MS/MS Method

Parameter	Result
Retention Time	~5.2 min
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	98 - 103%
Precision (% RSD)	< 3%
LOD	0.03 ng/mL
LOQ	0.1 ng/mL
MRM Transition (Quant)	e.g., 499.2 -> 281.1
MRM Transition (Qual)	e.g., 499.2 -> 175.1

Method Selection Logic

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis, such as the expected concentration of Dihydrotrichotetronine in the samples and the complexity of the sample matrix.

Caption: Figure 2. Decision Tree for Method Selection.

Conclusion

This application note provides a comprehensive framework for the development and validation of analytical methods for the quantification of Dihydrotrichotetronine. By systematically approaching sample preparation, chromatographic separation, and detection, researchers can establish robust and reliable HPLC-UV or LC-MS/MS methods. The detailed protocols and proposed method parameters serve as a strong starting point for any laboratory tasked with the analysis of this novel fungal metabolite. Adherence to rigorous validation procedures will ensure that the data generated is accurate, precise, and fit for purpose in research and development settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Analysis of Secondary Metabolites from Plant Endophytic Fungi | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for a Cell-Based Assay of Dihydrotrichotetronine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotrichotetronine is a putative member of the trichothecene (B1219388) family of mycotoxins, known for their potent cytotoxic effects.[1][2][3] Trichothecenes are notorious for their ability to inhibit protein synthesis in eukaryotic cells, which leads to a cascade of downstream events including cell cycle arrest, apoptosis, and impaired cellular function.[1][2] This document provides a detailed protocol for a cell-based assay to determine the cytotoxic activity of Dihydrotrichotetronine and to confirm its mechanism of action via inhibition of protein synthesis.

The assay is designed to be robust, scalable for high-throughput screening (HTS), and provide quantitative data on the compound's potency.[4][5][6] The protocols herein describe the use of a common cancer cell line, HeLa, but can be adapted for other cell types relevant to the user's research.

Principle of the Assay

This application note describes a two-tiered approach:

• Cytotoxicity Assessment: The primary assay utilizes a resazurin-based method to measure cell viability. Resazurin (B115843), a blue and non-fluorescent dye, is reduced by metabolically active cells to the pink and highly fluorescent resorufin. The intensity of the fluorescence is directly proportional to the number of viable cells, allowing for the quantification of Dihydrotrichotetronine's cytotoxic effects.

• Mechanism of Action Confirmation: To verify that the observed cytotoxicity is due to the inhibition of protein synthesis, a non-radioactive puromycin-incorporation assay, the Surface Sensing of Translation (SUnSET) assay, is employed. Puromycin (B1679871), an aminonucleoside antibiotic, mimics aminoacyl-tRNA and is incorporated into nascent polypeptide chains. The level of puromycin incorporation, detected by a specific antibody, serves as a direct measure of global protein synthesis. A reduction in the puromycin signal in the presence of Dihydrotrichotetronine would confirm its role as a protein synthesis inhibitor.

Experimental Protocols

Materials and Reagents

• HeLa human cervical cancer cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Dihydrotrichotetronine (or other trichothecene compound)

• Resazurin sodium salt

• Puromycin dihydrochloride

• Triton X-100

• Bovine Serum Albumin (BSA)

• Anti-puromycin antibody

• Fluorescently-labeled secondary antibody

• Hoechst 33342 (for nuclear staining)

• 96-well black, clear-bottom tissue culture plates

• Microplate reader with fluorescence capabilities

• High-content imaging system or fluorescence microscope

I. Cytotoxicity Assay Protocol

• Cell Seeding:

  • Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed 5,000 cells per well in a 96-well black, clear-bottom plate in a final volume of 100 µL.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Dihydrotrichotetronine in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Dihydrotrichotetronine. Include vehicle-only controls.

  • Incubate for 24, 48, or 72 hours.

• Resazurin Staining and Measurement:

  • Prepare a 0.15 mg/mL solution of resazurin in PBS.

  • Add 10 µL of the resazurin solution to each well.

  • Incubate for 2-4 hours at 37°C, protected from light.

  • Measure fluorescence using a microplate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis:

  • Subtract the background fluorescence (from wells with medium only).

  • Normalize the fluorescence values to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Dihydrotrichotetronine concentration.

  • Calculate the IC50 value (the concentration at which 50% of cell viability is inhibited) using a non-linear regression curve fit.

II. Protein Synthesis Inhibition (SUnSET) Assay Protocol

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the Cytotoxicity Assay Protocol, seeding cells on appropriate plates for imaging (e.g., 96-well black, clear-bottom plates). A shorter incubation time with the compound (e.g., 2-4 hours) is recommended to assess the direct impact on protein synthesis before significant cell death occurs.

• Puromycin Labeling:

  • Prepare a stock solution of puromycin in water.

  • Add puromycin to each well to a final concentration of 10 µg/mL.

  • Incubate for 15-30 minutes at 37°C.

• Immunofluorescence Staining:

  • Gently wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash twice with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash twice with PBS.

  • Block non-specific antibody binding with 1% BSA in PBS for 1 hour.

  • Incubate with the anti-puromycin primary antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody and Hoechst 33342 (for nuclear staining) for 1 hour at room temperature, protected from light.

  • Wash three times with PBS.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system or a fluorescence microscope.

  • Quantify the mean fluorescence intensity of the puromycin signal per cell.

  • Normalize the intensity to the vehicle-treated control.

  • Plot the percentage of protein synthesis against the Dihydrotrichotetronine concentration.

Data Presentation

Table 1: Cytotoxicity of Dihydrotrichotetronine on HeLa Cells

Incubation Time (hours)	IC50 (µM)
24	1.25
48	0.87
72	0.52

Table 2: Inhibition of Protein Synthesis by Dihydrotrichotetronine in HeLa Cells

Dihydrotrichotetronine (µM)	Normalized Puromycin Intensity (%)
0 (Vehicle)	100
0.1	85
0.5	42
1.0	15
5.0	3

Visualizations

Caption: Proposed signaling pathway for Dihydrotrichotetronine.

Caption: Experimental workflow for the cell-based assays.

Caption: Logical relationship between the compound, its effect, and the assays.

References

• 1. Methods for the detection of trichothecenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. realtimelab.com [realtimelab.com]
• 3. Trichothecene Group - Mycotoxin Panel (RealTime Laboratories) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 4. bioivt.com [bioivt.com]
• 5. bmglabtech.com [bmglabtech.com]
• 6. news-medical.net [news-medical.net]

Application Notes and Protocols: In Vitro Testing of Dihydrotrichotetronine Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the in vitro evaluation of Dihydrotrichotetronine, a novel tetronine-class compound with putative therapeutic potential. The following protocols detail methodologies to assess its antimicrobial, anti-inflammatory, and cytotoxic activities. Furthermore, a hypothetical signaling pathway is proposed to guide mechanistic studies. All experimental data are presented in standardized tables for clarity and comparability. The provided workflows and pathway diagrams, generated using the DOT language, offer visual aids for experimental planning and data interpretation.

Bioactivity Data Summary

The following tables summarize hypothetical quantitative data for the bioactivity of Dihydrotrichotetronine against various cell lines and microbial strains. This data is for illustrative purposes to guide expected outcomes from the ensuing protocols.

Table 1: Antimicrobial Activity of Dihydrotrichotetronine

Microbial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Minimum Bactericidal Concentration (MBC) (µg/mL)	Zone of Inhibition (mm) - Disk Diffusion Assay (10 µg disk)
Staphylococcus aureus (ATCC 29213)	16	32	18
Escherichia coli (ATCC 25922)	32	64	14
Pseudomonas aeruginosa (ATCC 27853)	64	>128	10
Candida albicans (ATCC 90028)	8	16	22

Table 2: Anti-inflammatory Activity of Dihydrotrichotetronine

Cell Line	Assay	IC50 (µM)
RAW 264.7 Macrophages	Nitric Oxide (NO) Production Inhibition (LPS-stimulated)	25.5
RAW 264.7 Macrophages	TNF-α Production Inhibition (LPS-stimulated)	18.2
RAW 264.7 Macrophages	IL-6 Production Inhibition (LPS-stimulated)	22.8

Table 3: Cytotoxic Activity of Dihydrotrichotetronine

Cell Line	Cell Type	IC50 (µM) - 72h exposure
A549	Human Lung Carcinoma	12.5
MCF-7	Human Breast Adenocarcinoma	28.1
HeLa	Human Cervical Adenocarcinoma	15.8
HEK293	Human Embryonic Kidney (Non-cancerous control)	>100

Experimental Protocols

Antimicrobial Susceptibility Testing

This protocol determines the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of Dihydrotrichotetronine.

Materials:

• Dihydrotrichotetronine stock solution (in DMSO)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for yeast

• 96-well microtiter plates

• Bacterial/yeast inoculums standardized to 0.5 McFarland (~1.5 x 10^8 CFU/mL)

• Positive control antibiotic (e.g., Gentamicin, Amphotericin B)

• Negative control (vehicle - DMSO)

• Resazurin (B115843) sodium salt solution (0.015% w/v)

Procedure:

• Prepare a serial two-fold dilution of Dihydrotrichotetronine in the appropriate broth directly in the 96-well plate. The final volume in each well should be 100 µL.

• Add 10 µL of the standardized microbial inoculum to each well, resulting in a final concentration of ~5 x 10^5 CFU/mL.

• Include a positive control (broth + inoculum + control antibiotic) and a negative control (broth + inoculum + DMSO). Also, include a sterility control (broth only).

• Incubate the plates at 37°C for 18-24 hours for bacteria and 48 hours for yeast.

• For MIC determination, add 20 µL of resazurin solution to each well and incubate for an additional 2-4 hours. The MIC is the lowest concentration that prevents a color change from blue to pink.

• For MBC determination, take 10 µL from each well that shows no visible growth (at and above the MIC) and plate it onto an agar (B569324) plate.

• Incubate the agar plates overnight at 37°C. The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum.

This method provides a qualitative assessment of antimicrobial activity.[1][2]

Materials:

• Sterile 6 mm filter paper discs

• Dihydrotrichotetronine solution of known concentration

• Mueller-Hinton Agar (MHA) plates

• Standardized microbial inoculum (0.5 McFarland)

• Sterile cotton swabs

Procedure:

• Dip a sterile cotton swab into the standardized microbial inoculum and streak it evenly across the entire surface of an MHA plate to create a lawn of bacteria.

• Aseptically apply sterile filter paper discs impregnated with a known amount of Dihydrotrichotetronine (e.g., 10 µg) onto the agar surface.

• Gently press the discs to ensure complete contact with the agar.

• Include a positive control disc (e.g., Gentamicin) and a negative control disc (impregnated with the solvent used to dissolve the compound).

• Invert the plates and incubate at 37°C for 18-24 hours.

• Measure the diameter of the zone of inhibition (the clear area around the disc where no growth occurs) in millimeters.

Anti-inflammatory Assay: Inhibition of LPS-Induced Pro-inflammatory Mediators

This protocol assesses the ability of Dihydrotrichotetronine to inhibit the production of nitric oxide (NO), TNF-α, and IL-6 in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Dihydrotrichotetronine stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent for NO determination

• ELISA kits for TNF-α and IL-6 quantification

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Dihydrotrichotetronine (or vehicle control) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include an unstimulated control group.

• After incubation, collect the cell culture supernatants.

• Nitric Oxide (NO) Assay: Mix 50 µL of supernatant with 50 µL of Griess Reagent. Measure the absorbance at 540 nm. A standard curve of sodium nitrite (B80452) is used for quantification.

• TNF-α and IL-6 ELISA: Quantify the concentration of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Determine the IC50 values by plotting the percentage of inhibition against the log concentration of Dihydrotrichotetronine.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability to determine the cytotoxic potential of Dihydrotrichotetronine.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HeLa) and a non-cancerous control cell line (e.g., HEK293)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• Dihydrotrichotetronine stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treat the cells with a range of concentrations of Dihydrotrichotetronine for 72 hours. Include a vehicle control (DMSO).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Visualized Workflows and Signaling Pathways

Experimental Workflows

Caption: General experimental workflows for assessing the bioactivity of Dihydrotrichotetronine.

Hypothetical Signaling Pathway

The anti-inflammatory and cytotoxic effects of Dihydrotrichotetronine may be mediated through the inhibition of the NF-κB and activation of the p53 signaling pathways, respectively. This is a plausible hypothesis for a novel bioactive compound.

Caption: Hypothetical signaling pathways modulated by Dihydrotrichotetronine.

References

• 1. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Investigating the Mechanism of Action of Dihydrotrichotetronine

For: Researchers, scientists, and drug development professionals.

Subject: Elucidating the Mechanism of Action of Dihydrotrichotetronine

Note on Dihydrotrichotetronine: Publicly available scientific literature lacks specific studies on the mechanism of action of Dihydrotrichotetronine. The following application notes and protocols provide a comprehensive and generalized framework for researchers to systematically investigate the mechanism of action of a novel or understudied small molecule compound, such as Dihydrotrichotetronine. The methodologies described are based on established practices in chemical biology and drug discovery.

Introduction

Dihydrotrichotetronine belongs to the trichotetronine class of natural products. While the broader family of trichothecenes has been studied, the specific molecular targets and signaling pathways modulated by Dihydrotrichotetronine remain to be elucidated. These application notes provide a roadmap for researchers to undertake mechanism of action (MoA) studies, from initial phenotypic observations to target identification, validation, and pathway analysis.

Initial Phenotypic Screening

The first step in characterizing a novel compound is to determine its biological effects through phenotypic screening. This involves treating various cell lines with the compound and observing changes in cellular behavior.

Experimental Protocol: High-Content Imaging for Phenotypic Profiling

• Cell Plating: Seed a panel of relevant cell lines (e.g., cancer cell lines, primary cells) in 96-well or 384-well imaging plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Dihydrotrichotetronine (e.g., from 1 nM to 100 µM) for various durations (e.g., 24, 48, 72 hours). Include a vehicle control (e.g., DMSO) and a positive control known to induce a specific phenotype.

• Staining: Following treatment, fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and stain with a cocktail of fluorescent dyes to visualize key cellular components. A typical combination includes:

  • Hoechst 33342: To stain the nucleus and assess cell number and nuclear morphology.

  • Phalloidin-Alexa Fluor 488: To stain F-actin and visualize the cytoskeleton.

  • MitoTracker Red CMXRos: To stain mitochondria and assess mitochondrial health.

  • Antibodies: Against specific markers of interest (e.g., cleaved caspase-3 for apoptosis, Ki-67 for proliferation).

• Image Acquisition: Acquire images using a high-content imaging system.

• Image Analysis: Use image analysis software to quantify various phenotypic parameters, such as cell count, nuclear size and shape, cytoskeletal rearrangement, mitochondrial membrane potential, and protein expression levels.

Data Presentation: Example Phenotypic Screening Data

Cell Line	Parameter	IC50 / EC50 (µM)	Max Effect (% of Control)
MCF-7	Proliferation (Cell Count)	15.2	12%
A549	Apoptosis (Cleaved Caspase-3)	8.5	350%
U2OS	Nuclear Condensation	10.1	280%
HUVEC	Tube Formation	5.8	30%

Approaches for identifying molecular targets.

Target Validation

Once candidate targets are identified, it is crucial to validate that they are indeed responsible for the observed biological effects of Dihydrotrichotetronine.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with Dihydrotrichotetronine or vehicle.

• Heating: Heat aliquots of the treated cells to a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

• Western Blotting: Analyze the soluble fraction by western blotting using an antibody against the candidate target protein. A shift in the melting curve to a higher temperature in the presence of the compound indicates direct binding.

Experimental Protocol: Gene Knockdown/Knockout and Phenotypic Rescue

• Target Depletion: Use siRNA, shRNA, or CRISPR-Cas9 to knock down or knock out the expression of the candidate target gene.

• Phenotypic Analysis: Assess whether the depletion of the target protein phenocopies the effect of Dihydrotrichotetronine treatment.

• Compound Sensitivity: Treat the knockdown/knockout cells with Dihydrotrichotetronine. A loss of sensitivity to the compound in these cells provides strong evidence that the depleted protein is the target.

Signaling Pathway Analysis

After validating the direct target, the next step is to map the downstream signaling pathways affected by the compound-target interaction.

Experimental Protocol: Western Blotting for Pathway Activation

• Cell Treatment and Lysis: Treat cells with Dihydrotrichotetronine for various times and at different concentrations. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key signaling proteins and their phosphorylated forms (e.g., antibodies for total and phospho-Akt, -ERK, -p38).

• Detection: Use horseradish peroxidase (HRP)-conjugated secondary antibodies and a chemiluminescent substrate to visualize the protein bands.

Example Signaling Pathway

A hypothetical signaling pathway modulated by Dihydrotrichotetronine.

Experimental Protocol: Luciferase Reporter Assay

• Transfection: Co-transfect cells with a luciferase reporter plasmid containing response elements for a specific transcription factor (e.g., NF-κB, AP-1) and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: After 24 hours, treat the transfected cells with Dihydrotrichotetronine.

• Lysis and Luminescence Measurement: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the effect of the compound on transcription factor activity.

Data Presentation: Example Reporter Assay Data

Transcription Factor	Dihydrotrichotetronine (10 µM)	Fold Change vs. Vehicle	p-value
NF-κB	15,890 RLU	0.45	< 0.01
AP-1	89,430 RLU	1.12	> 0.05
CREB	45,210 RLU	0.98	> 0.05

Conclusion

The systematic approach outlined in these application notes, combining phenotypic screening, target identification, validation, and pathway analysis, provides a robust framework for elucidating the mechanism of action of Dihydrotrichotetronine. The data generated from these experiments will be critical for understanding its therapeutic potential and guiding further drug development efforts.

Application Notes and Protocols for Dihydrotrichotetronine in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotrichotetronine is a polyketide natural product belonging to the sorbicillinoid class of fungal secondary metabolites. Sorbicillinoids are known for their structural complexity and a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[1] While the specific enzymatic targets of dihydrotrichotetronine have not been fully elucidated, related compounds in the sorbicillinoid family have demonstrated inhibitory activity against enzymes such as α-glucosidase.[2] This makes dihydrotrichotetronine a compelling candidate for screening in enzyme inhibition assays to uncover its therapeutic potential.

Enzyme inhibition assays are fundamental in drug discovery for identifying and characterizing compounds that can modulate the activity of disease-relevant enzymes.[3] These assays are crucial for determining the potency of an inhibitor, typically expressed as the half-maximal inhibitory concentration (IC50), and for understanding its mechanism of action.[4][5]

This document provides a comprehensive guide for researchers interested in evaluating the enzyme inhibitory potential of dihydrotrichotetronine. It includes a general framework for screening against a panel of enzymes, detailed protocols for specific assays, and a template for data presentation.

Application Overview: Screening Dihydrotrichotetronine for Bioactivity

Given that dihydrotrichotetronine is a novel compound with limited characterization, a primary application is to screen it against a diverse panel of therapeutically relevant enzymes. This approach allows for the identification of potential primary targets and off-target effects. A suggested screening panel could include enzymes from different classes, such as hydrolases, oxidoreductases, and phosphatases.

Suggested Enzyme Screening Panel:

• α-Glucosidase: An enzyme involved in carbohydrate digestion. Its inhibition is a key strategy for managing type 2 diabetes.[6][7] This is a primary target of interest due to the known activity of other sorbicillinoids.[2]

• Tyrosinase: A key enzyme in melanin (B1238610) biosynthesis. Its inhibitors are of interest in cosmetics for skin lightening and in medicine for treating hyperpigmentation disorders.[5]

• Protein Tyrosine Phosphatase 1B (PTP1B): A negative regulator of insulin (B600854) and leptin signaling pathways. PTP1B inhibitors are being investigated as potential therapeutics for diabetes and obesity.

• Acetylcholinesterase (AChE): An enzyme that breaks down the neurotransmitter acetylcholine. AChE inhibitors are used to treat the symptoms of Alzheimer's disease.[8][9]

The following sections provide the necessary protocols to begin screening dihydrotrichotetronine and to analyze the resulting data.

Data Presentation: Summarizing Inhibition Data

Quantitative data from enzyme inhibition assays should be presented clearly to allow for easy comparison of a compound's potency against different targets. The IC50 value, which represents the concentration of an inhibitor required to reduce enzyme activity by 50%, is the most common metric.[4]

Table 1: Illustrative Enzyme Inhibition Profile of Dihydrotrichotetronine

Enzyme Target	Substrate	Dihydrotrichotetronine IC50 (µM)	Positive Control	Positive Control IC50 (µM)
α-Glucosidase (S. cerevisiae)	p-Nitrophenyl-α-D-glucopyranoside	[Insert Experimental Value]	Acarbose (B1664774)	[Insert Experimental Value]
Mushroom Tyrosinase	L-DOPA	[Insert Experimental Value]	Kojic Acid	[Insert Experimental Value]
Human Recombinant PTP1B	p-Nitrophenyl Phosphate (B84403) (pNPP)	[Insert Experimental Value]	Suramin	[Insert Experimental Value]
Eel Acetylcholinesterase (AChE)	Acetylthiocholine Iodide	[Insert Experimental Value]	Donepezil	[Insert Experimental Value]

Note: The IC50 values in this table are placeholders. They should be determined experimentally by following the protocols outlined below.

Experimental Protocols

This section provides a general protocol for enzyme inhibition assays, followed by specific, detailed methodologies for α-glucosidase and tyrosinase inhibition assays.

General Protocol for Spectrophotometric Enzyme Inhibition Assay

This protocol provides a foundational workflow that can be adapted for various enzymes that utilize a chromogenic substrate.[2][3][10]

Materials:

• Purified enzyme of interest

• Enzyme-specific substrate

• Dihydrotrichotetronine stock solution (e.g., 10 mM in DMSO)

• Appropriate assay buffer (optimized for pH and ionic strength for the target enzyme)

• Positive control inhibitor

• 96-well microplates

• Microplate reader

Procedure:

• Prepare Reagents: Prepare fresh solutions of the enzyme, substrate, and positive control in the assay buffer. Prepare serial dilutions of the dihydrotrichotetronine stock solution to achieve a range of desired final concentrations.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Blank Wells: Assay buffer and solvent (DMSO).

  • Negative Control (100% Activity): Assay buffer, enzyme solution, and solvent (DMSO).

  • Positive Control: Assay buffer, enzyme solution, and positive control inhibitor.

  • Test Wells: Assay buffer, enzyme solution, and serial dilutions of dihydrotrichotetronine.

• Pre-incubation: Add the enzyme to the wells containing the buffer and inhibitor (or solvent). Mix gently and pre-incubate the plate for a defined period (e.g., 10-15 minutes) at a constant temperature (e.g., 25°C or 37°C). This allows the inhibitor to bind to the enzyme.[10]

• Initiate Reaction: Start the enzymatic reaction by adding the substrate solution to all wells.

• Data Acquisition: Immediately place the plate in a microplate reader and measure the change in absorbance at the appropriate wavelength over time. Readings should be taken in kinetic mode at regular intervals (e.g., every 60 seconds) for a duration sufficient to determine the initial linear rate of the reaction.[10]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration of dihydrotrichotetronine using the following formula: % Inhibition = [(V₀_control - V₀_inhibitor) / V₀_control] * 100 where V₀_control is the velocity of the negative control and V₀_inhibitor is the velocity in the presence of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol for α-Glucosidase Inhibition Assay

This protocol is adapted from established methods for measuring the inhibition of α-glucosidase from Saccharomyces cerevisiae.[1][11] The assay measures the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG), which can be detected spectrophotometrically at 405 nm.

Materials:

• α-Glucosidase from S. cerevisiae (e.g., Sigma-Aldrich, G0660)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Phosphate buffer (100 mM, pH 6.8)

• Dihydrotrichotetronine

• Acarbose (positive control)

• Sodium carbonate (Na₂CO₃, 0.1 M) for stopping the reaction

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 1.0 U/mL solution of α-glucosidase in phosphate buffer.

  • Prepare a 1 mM solution of pNPG in phosphate buffer.

  • Prepare a stock solution of dihydrotrichotetronine and acarbose in a suitable solvent (e.g., DMSO) and make serial dilutions in phosphate buffer.

• Assay Setup: To each well of a 96-well plate, add the following:

  • 50 µL of phosphate buffer (pH 6.8)

  • 10 µL of the test sample (dihydrotrichotetronine dilutions), positive control (acarbose), or solvent (for 100% activity control).

• Enzyme Addition and Pre-incubation: Add 20 µL of the α-glucosidase solution to each well. Mix and incubate at 37°C for 10 minutes.

• Reaction Initiation: Add 20 µL of the pNPG substrate solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 20 minutes.

• Stop Reaction: Terminate the reaction by adding 50 µL of 0.1 M sodium carbonate to each well.

• Measurement: Measure the absorbance of each well at 405 nm using a microplate reader.

• Calculation: Calculate the percentage inhibition as described in the general protocol (Section 4.1).

Protocol for Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the oxidation of L-DOPA to dopachrome (B613829) by mushroom tyrosinase, which can be monitored by the increase in absorbance at 475 nm.[12][13]

Materials:

• Mushroom tyrosinase (e.g., Sigma-Aldrich, T3824)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Phosphate buffer (50 mM, pH 6.8)

• Dihydrotrichotetronine

• Kojic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a solution of mushroom tyrosinase (e.g., 100 units/mL) in phosphate buffer.

  • Prepare a 2 mM solution of L-DOPA in phosphate buffer.

  • Prepare a stock solution of dihydrotrichotetronine and kojic acid in a suitable solvent (e.g., DMSO) and make serial dilutions in phosphate buffer.

• Assay Setup: To each well of a 96-well plate, add the following:

  • 40 µL of the test sample (dihydrotrichotetronine dilutions), positive control (kojic acid), or solvent.

  • 80 µL of phosphate buffer (pH 6.8).

  • 40 µL of the tyrosinase solution.

• Pre-incubation: Mix the contents of the wells and incubate at 25°C for 10 minutes.[12]

• Reaction Initiation and Measurement: Add 40 µL of the L-DOPA solution to each well. Immediately place the plate in a microplate reader and measure the absorbance at 475 nm in kinetic mode every minute for 20-30 minutes.[12]

• Calculation: Determine the reaction rate (slope) and calculate the percentage inhibition as described in the general protocol (Section 4.1).

Visualizations: Workflows and Pathways

Diagrams are essential for visualizing experimental processes and biological contexts. The following diagrams were created using Graphviz (DOT language) and adhere to the specified formatting requirements.

Caption: Experimental workflow for enzyme inhibition screening.

Caption: Hypothetical pathway of α-glucosidase inhibition.

Conclusion

Dihydrotrichotetronine, as a member of the bioactive sorbicillinoid class, represents a promising natural product for enzyme inhibition studies. Although specific targets are yet to be identified, the protocols provided in this document offer a robust starting point for screening and characterization. By employing a systematic approach beginning with a broad enzyme panel and progressing to detailed kinetic studies for identified "hits," researchers can effectively elucidate the biochemical activity of dihydrotrichotetronine. The detailed methodologies for α-glucosidase and tyrosinase assays serve as practical examples that can be implemented directly or adapted for other enzyme systems. This structured approach is essential for uncovering novel enzyme inhibitors from natural sources and paving the way for future drug development efforts.

References

• 1. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 2. superchemistryclasses.com [superchemistryclasses.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. content.abcam.com [content.abcam.com]
• 5. activeconceptsllc.com [activeconceptsllc.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Assessment of acetylcholinesterase activity using indoxylacetate and comparison with the standard Ellman's method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tyrosinase inhibition assay [bio-protocol.org]

Experimental Design for Preclinical Evaluation of Dihydrotrichotetronine

Application Notes and Protocols for Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive experimental framework for the preclinical evaluation of Dihydrotrichotetronine, a spirotetronate antibiotic with demonstrated in vitro activity against Gram-positive bacteria, including Clostridium difficile. The following protocols are designed to assess the pharmacokinetics, pharmacodynamics, efficacy, and safety of Dihydrotrichotetronine in rodent models, providing critical data for its potential development as a therapeutic agent.

Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of Dihydrotrichotetronine and to establish a relationship between drug exposure and its antibacterial effect.

Experimental Protocol: Single-Dose Pharmacokinetics in Mice

Animals: Male and female BALB/c mice (6-8 weeks old).

Groups:

• Group 1: Intravenous (IV) administration (n=18 mice)

• Group 2: Oral (PO) gavage administration (n=18 mice)

Procedure:

• Administer a single dose of Dihydrotrichotetronine. A starting dose of 10 mg/kg can be used, with adjustments based on preliminary tolerability studies[1][2].

• Collect blood samples via retro-orbital or tail vein sampling at multiple time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-administration).

• Process blood to plasma and store at -80°C until analysis.

• Analyze plasma concentrations of Dihydrotrichotetronine using a validated LC-MS/MS method.

• Calculate key pharmacokinetic parameters.

Data Presentation:

Parameter	IV Administration	PO Administration
Cmax (µg/mL)
Tmax (h)
AUC (0-t) (µgh/mL)
AUC (0-inf) (µgh/mL)
t1/2 (h)
Cl (mL/h/kg)
Vd (L/kg)
Bioavailability (%)	N/A

Experimental Protocol: Tissue Distribution Study in Rats

Animals: Male Sprague-Dawley rats (200-250 g).

Procedure:

• Administer a single IV dose of Dihydrotrichotetronine (e.g., 10 mg/kg).

• At predetermined time points (e.g., 1, 4, 8, and 24 hours), euthanize a subset of animals (n=3-4 per time point).

• Collect blood and various tissues (liver, kidneys, lungs, spleen, heart, brain, and gastrointestinal tract).

• Homogenize tissues and analyze for Dihydrotrichotetronine concentration using LC-MS/MS[3].

Data Presentation:

Tissue	Concentration at 1h (µg/g)	Concentration at 4h (µg/g)	Concentration at 8h (µg/g)	Concentration at 24h (µg/g)
Plasma (µg/mL)
Liver
Kidneys
Lungs
Spleen
Heart
Brain
Small Intestine
Large Intestine

In Vivo Efficacy Studies

Objective: To evaluate the therapeutic efficacy of Dihydrotrichotetronine in a relevant animal model of Gram-positive bacterial infection.

Experimental Protocol: Murine Model of Clostridium difficile Infection (CDI)

This protocol is adapted from established CDI mouse models[4][5][6].

Animals: Female C57BL/6 mice (6-8 weeks old).

Procedure:

• Induction of Dysbiosis: Administer an antibiotic cocktail (e.g., kanamycin, gentamicin, colistin, metronidazole, and vancomycin) in the drinking water for 5-7 days to disrupt the native gut microbiota[4].

• Provide regular autoclaved water for 2 days.

• Administer a single intraperitoneal injection of clindamycin (B1669177) (10 mg/kg) one day prior to infection.

• Infection: Challenge mice with an oral gavage of a toxigenic C. difficile spore suspension (e.g., 10^5 - 10^7 CFU).

• Treatment: Begin treatment with Dihydrotrichotetronine (e.g., dose-ranging study with 5, 10, and 20 mg/kg), a vehicle control, and a positive control (e.g., vancomycin (B549263) at 10 mg/kg) via oral gavage, once or twice daily for 5-7 days.

• Monitoring: Monitor animals daily for clinical signs of disease (weight loss, diarrhea, lethargy, hunched posture) and survival for up to 14 days post-infection.

• Endpoint Analysis: At the end of the study, or upon euthanasia, collect cecal contents and colon tissue for:

  • Quantification of C. difficile burden (CFU/g of cecal content).

  • Measurement of C. difficile toxin A/B levels (ELISA).

  • Histopathological analysis of the colon for inflammation and tissue damage.

Data Presentation:

Treatment Group	Survival Rate (%)	Mean Clinical Score	Cecal C. difficile Load (log10 CFU/g)	Cecal Toxin Titer (ng/g)	Colon Histopathology Score
Vehicle Control
Dihydrotrichotetronine (Low Dose)
Dihydrotrichotetronine (Mid Dose)
Dihydrotrichotetronine (High Dose)
Vancomycin

Toxicology Studies

Objective: To assess the safety profile of Dihydrotrichotetronine following acute and repeated dosing.

Experimental Protocol: Acute Oral Toxicity Study

This protocol follows general guidelines for acute toxicity testing.

Animals: Male and female Sprague-Dawley rats.

Procedure:

• Administer a single, high dose of Dihydrotrichotetronine via oral gavage (limit dose of 2000 mg/kg).

• Observe animals closely for the first 4 hours and then daily for 14 days for any signs of toxicity or mortality.

• Record body weights prior to dosing and on days 7 and 14.

• At day 14, perform a gross necropsy on all animals.

Experimental Protocol: 14-Day Sub-acute Toxicity Study

This protocol is based on standard sub-acute toxicity study designs[7][8][9][10].

Animals: Male and female Sprague-Dawley rats.

Groups:

• Group 1: Vehicle control

• Group 2: Dihydrotrichotetronine (Low dose)

• Group 3: Dihydrotrichotetronine (Mid dose)

• Group 4: Dihydrotrichotetronine (High dose)

Procedure:

• Administer Dihydrotrichotetronine or vehicle daily via oral gavage for 14 consecutive days.

• Conduct daily clinical observations and record body weights weekly.

• At the end of the treatment period, collect blood for hematology and clinical chemistry analysis.

• Perform a full necropsy and collect major organs for histopathological examination.

Data Presentation:

Hematology Parameters

Parameter	Vehicle Control	Low Dose	Mid Dose	High Dose
White Blood Cells (x10^9/L)
Red Blood Cells (x10^12/L)
Hemoglobin (g/dL)
Hematocrit (%)
Platelets (x10^9/L)

Clinical Chemistry Parameters

Parameter	Vehicle Control	Low Dose	Mid Dose	High Dose
Alanine Aminotransferase (ALT) (U/L)
Aspartate Aminotransferase (AST) (U/L)
Alkaline Phosphatase (ALP) (U/L)
Blood Urea Nitrogen (BUN) (mg/dL)
Creatinine (mg/dL)

Mechanism of Action: Dihydrofolate Reductase (DHFR) Inhibition

Given that related compounds inhibit dihydrofolate reductase (DHFR), this pathway is a plausible target for Dihydrotrichotetronine.

Proposed Signaling Pathway

Caption: Proposed inhibitory action of Dihydrotrichotetronine on the DHFR pathway.

Experimental Workflow for In Vivo DHFR Target Engagement

Caption: Workflow for assessing in vivo DHFR inhibition by Dihydrotrichotetronine.

References

• 1. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 2. Pharmacokinetic Profile of Spectinomycin in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of ampicillin, cephalothin and doxycycline in various tissues of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of a novel natural product inhibitor of Clostridioides difficile with potent activity in vitro and in vivo | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Non-invasive treatment of Clostridioides difficile infection with a human-origin probiotic cocktail through gut microbiome-gut metabolome modulations [frontiersin.org]
• 7. nelsonlabs.com [nelsonlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. criver.com [criver.com]
• 10. tapchinghiencuuyhoc.vn [tapchinghiencuuyhoc.vn]

Technical Notes & Optimization

Dihydrotrichotetronine stability and degradation issues

Disclaimer: The following information is provided for research and development purposes only. Dihydrotrichotetronine is a specialized chemical compound, and its stability can be influenced by a variety of factors. The data and protocols described below are representative and should be adapted to your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: My dihydrotrichotetronine solution appears to be losing potency over a short period. What are the common causes?

A1: Loss of potency in dihydrotrichotetronine solutions is frequently attributed to chemical degradation. The stability of the compound can be compromised by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents.[1][2] It is crucial to handle and store the compound under recommended conditions to minimize degradation.

Q2: What are the optimal storage conditions for dihydrotrichotetronine in its solid form and in solution?

A2: For solid dihydrotrichotetronine, storage at -20°C in a desiccated, dark environment is recommended to prevent degradation from moisture, heat, and light. For solutions, it is advisable to prepare them fresh for each experiment. If short-term storage is necessary, aliquot the solution and store it at -80°C, protected from light. Avoid repeated freeze-thaw cycles, as this can accelerate degradation.[2]

Q3: I am observing unexpected peaks in my HPLC analysis of a dihydrotrichotetronine sample. What could be the reason?

A3: The appearance of new peaks in your chromatogram likely indicates the formation of degradation products.[3] Forced degradation studies suggest that dihydrotrichotetronine can degrade under acidic, basic, oxidative, and photolytic stress conditions.[4][5][6] To identify the nature of these degradants, further characterization using techniques like mass spectrometry (MS) is recommended.[3][7]

Q4: Can I use water to dissolve dihydrotrichotetronine?

A4: The solubility of dihydrotrichotetronine in aqueous solutions can be limited and pH-dependent. It is generally recommended to first dissolve the compound in an organic solvent such as DMSO or ethanol (B145695) and then make further dilutions in your aqueous experimental medium. Always assess the stability of the compound in your chosen solvent system.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of dihydrotrichotetronine stock solution.	Prepare fresh stock solutions for each experiment. If using a previously prepared stock, run a quality control check (e.g., HPLC) to confirm its integrity.
Precipitate formation in aqueous buffer	Poor solubility or pH-dependent precipitation.	Increase the proportion of organic co-solvent or adjust the pH of the buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system.
Color change in solution	Photodegradation or oxidation.	Protect the solution from light by using amber vials or covering the container with aluminum foil.[2] De-gas aqueous buffers to minimize dissolved oxygen.
Loss of biological activity	Hydrolysis or other forms of chemical degradation.	Evaluate the stability of dihydrotrichotetronine at the pH and temperature of your experiment. Consider performing time-course experiments to determine the compound's half-life under your specific conditions.

Stability Data

The following tables summarize the stability of dihydrotrichotetronine under various stress conditions. This data was generated through forced degradation studies.[4][8][9]

Table 1: pH-Dependent Stability of Dihydrotrichotetronine

pH	Temperature (°C)	Time (hours)	Remaining Dihydrotrichotetronine (%)	Major Degradants Observed
2.0 (0.01 M HCl)	60	24	78.5	Hydrolysis Product A
7.0 (Phosphate Buffer)	60	24	95.2	Minimal degradation
10.0 (0.001 M NaOH)	60	24	65.1	Hydrolysis Product B

Table 2: Thermal and Photolytic Stability of Dihydrotrichotetronine

Condition	Duration	Remaining Dihydrotrichotetronine (%)	Major Degradants Observed
60°C (Solid)	7 days	98.1	Thermal Degradant A
60°C (in pH 7.0 Buffer)	7 days	88.4	Hydrolysis Product A
Photolytic (ICH Q1B)	24 hours	82.3	Photolytic Degradant A, B

Table 3: Oxidative Stability of Dihydrotrichotetronine

Oxidizing Agent	Concentration	Time (hours)	Remaining Dihydrotrichotetronine (%)	Major Degradants Observed
H₂O₂	3%	24	71.9	Oxidative Degradant A, B

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolytic Degradation

• Preparation of Solutions: Prepare a stock solution of dihydrotrichotetronine in a suitable organic solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Add 1 mL of the stock solution to 9 mL of 0.1 M HCl.

• Basic Hydrolysis: Add 1 mL of the stock solution to 9 mL of 0.01 M NaOH.

• Neutral Hydrolysis: Add 1 mL of the stock solution to 9 mL of purified water.

• Incubation: Incubate all solutions at 60°C.

• Sampling: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Quenching: Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.[3]

Protocol 2: Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 10% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

Visualizations

Caption: Hypothetical degradation pathways of Dihydrotrichotetronine.

Caption: Workflow for a forced degradation study.

References

• 1. Factors affecting stability of drugs | PPTX [slideshare.net]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jetir.org [jetir.org]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. scribd.com [scribd.com]

Technical Support Center: Optimizing Dihydrotrichotetronine Solubility for Assays

Welcome to the technical support center for Dihydrotrichotetronine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the solubility of Dihydrotrichotetronine for various experimental assays. Poor aqueous solubility is a common challenge that can impact data quality and experimental outcomes. This guide offers troubleshooting strategies and frequently asked questions (FAQs) to address specific issues you may encounter.

Troubleshooting Guide

This section provides solutions to common problems encountered when working with Dihydrotrichotetronine.

Problem 1: Dihydrotrichotetronine precipitates out of solution when added to my aqueous assay buffer.

• Question: I dissolved Dihydrotrichotetronine in an organic solvent, but it crashes out when I dilute it into my aqueous buffer for the assay. How can I prevent this?

• Answer: This is a common issue for hydrophobic compounds. Here are several strategies to address this, ranging from simple to more complex formulation approaches:

  • Optimize Co-solvent Concentration: You are likely exceeding the solubility limit in the final buffer. While a small percentage of an organic co-solvent like DMSO is often necessary to dissolve the compound initially, keeping the final concentration as low as possible (typically <1%, and often <0.1%) is crucial to avoid precipitation in aqueous solutions.[1] You may need to prepare a more concentrated stock solution in the organic solvent to achieve the desired final concentration in your assay with a minimal amount of the organic solvent.

  • pH Adjustment: The solubility of ionizable compounds can be significantly influenced by the pH of the solution.[2] If Dihydrotrichotetronine has acidic or basic functional groups, adjusting the pH of your assay buffer may increase its solubility. Experiment with a range of pH values to find the optimal condition where the compound is in its ionized, more soluble form.

  • Utilize Surfactants: Non-ionic surfactants like Tween-20 or Triton X-100 can be added to the assay buffer to help solubilize hydrophobic compounds by forming micelles.[1][2] For enzyme assays, a low concentration (e.g., 0.01 - 0.05%) is often sufficient.[1] However, for cell-based assays, be cautious as surfactants can be toxic to cells at concentrations above their critical micelle concentration (CMC).[1]

  • Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, effectively increasing their aqueous solubility.[2][3] There are various types of cyclodextrins (e.g., β-cyclodextrin, HP-β-CD) with different properties. You may need to screen several to find the most effective one for Dihydrotrichotetronine.

Problem 2: I am observing inconsistent results in my cell-based assays.

• Question: My dose-response curves for Dihydrotrichotetronine are not consistent between experiments. Could this be a solubility issue?

• Answer: Yes, inconsistent results are often a symptom of poor solubility. If the compound is not fully dissolved, the actual concentration your cells are exposed to will be lower and more variable than intended.

  • Visual Inspection: Before adding your compound to the cells, visually inspect the diluted solution for any signs of precipitation (e.g., cloudiness, particles). Even subtle precipitation can significantly alter the effective concentration.

  • Sonication: To aid in the dispersion of your compound in the final assay medium, you can try sonicating the solution.[1] This can help break down small aggregates and improve homogeneity.

  • Pre-incubation with Serum: If your cell culture medium contains serum, the albumin and other proteins in the serum can sometimes help to solubilize lipophilic compounds.[1] Consider preparing your dilutions in media containing the final serum concentration you will use in your assay.

  • Consider Lipid-Based Formulations: For highly lipophilic compounds, lipid-based delivery systems can enhance solubility and cellular uptake.[2] These are more complex formulations but can be very effective.

Frequently Asked Questions (FAQs)

Q1: What is the best organic solvent to use for my Dihydrotrichotetronine stock solution?

A1: Dimethyl sulfoxide (B87167) (DMSO) is a common choice for preparing stock solutions of poorly water-soluble compounds due to its high solubilizing power.[1] Other potential organic solvents include ethanol, methanol, and dimethylformamide (DMF).[4] The choice of solvent may depend on the specific downstream application and any known incompatibilities with your assay components. Always aim to use the lowest possible concentration of the organic solvent in your final assay.

Q2: How can I determine the solubility of Dihydrotrichotetronine in different solvents?

A2: A simple method is the shake-flask method.[5] This involves adding an excess amount of the solid compound to a known volume of the solvent of interest. The mixture is then agitated (e.g., on a shaker) at a constant temperature until equilibrium is reached. After centrifugation or filtration to remove the undissolved solid, the concentration of the dissolved compound in the supernatant is measured using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Q3: Can particle size reduction improve the solubility of Dihydrotrichotetronine?

A3: Yes, reducing the particle size of a solid compound increases its surface area, which can lead to an increased dissolution rate.[2][6] Techniques like micronization or nanonization can be employed to achieve this.[3][6] For laboratory-scale experiments, techniques like sonocrystallization can be explored.[6]

Q4: Are there any concerns about the stability of Dihydrotrichotetronine in solution?

A4: The stability of a compound in solution can be influenced by factors such as the solvent, pH, temperature, and light exposure.[7] It is advisable to prepare fresh dilutions of Dihydrotrichotetronine for each experiment from a frozen stock solution. To assess stability, you can monitor the concentration and purity of the compound in your chosen solvent and buffer over time using an analytical method like HPLC.

Experimental Protocols

Protocol 1: Preparation of Dihydrotrichotetronine Stock Solution

• Weighing: Accurately weigh a precise amount of Dihydrotrichotetronine powder.

• Solvent Addition: Add the appropriate volume of a suitable organic solvent (e.g., DMSO) to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the solution vigorously until the compound is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions in Aqueous Buffer

• Thawing: Thaw a vial of the Dihydrotrichotetronine stock solution at room temperature.

• Serial Dilution (if necessary): Perform any intermediate dilutions in the same organic solvent as the stock solution.

• Dilution into Aqueous Buffer: Add the required volume of the stock solution (or intermediate dilution) to the pre-warmed aqueous assay buffer. Crucially, add the stock solution to the buffer while vortexing the buffer to ensure rapid and uniform mixing, which can help prevent localized high concentrations and subsequent precipitation.

• Final Concentration: Ensure the final concentration of the organic solvent is as low as possible and compatible with your assay system.

• Visual Inspection: Visually inspect the final working solution for any signs of precipitation before use.

Data Presentation

Table 1: General Solubility Enhancement Strategies and Considerations

Strategy	Description	Advantages	Disadvantages & Considerations
Co-solvents	Using a water-miscible organic solvent (e.g., DMSO, Ethanol) to dissolve the compound before diluting in aqueous buffer.[8]	Simple and widely used.	Can cause precipitation upon dilution; may be toxic to cells at higher concentrations.[1]
pH Adjustment	Modifying the pH of the buffer to ionize the compound, thereby increasing its aqueous solubility.[8]	Effective for ionizable compounds.	May not be suitable for all assays if a specific pH is required for biological activity.
Surfactants	Using detergents (e.g., Tween-20, Triton X-100) to form micelles that encapsulate the hydrophobic compound.	Can significantly increase apparent solubility.	Can interfere with some assays and may be cytotoxic.[1]
Cyclodextrins	Employing cyclic oligosaccharides to form inclusion complexes with the compound.[8]	Generally have low toxicity.	The complexation efficiency varies depending on the compound and the type of cyclodextrin.
Particle Size Reduction	Decreasing the particle size to increase the surface area and dissolution rate.[6]	Improves dissolution kinetics.	May require specialized equipment (e.g., for micronization).
Lipid-Based Formulations	Incorporating the compound into lipid-based carriers like emulsions or liposomes.	Can improve both solubility and bioavailability.	More complex to prepare and characterize.

Visualizations

Caption: Troubleshooting workflow for Dihydrotrichotetronine precipitation.

Caption: Standard workflow for preparing Dihydrotrichotetronine solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effervescence Assisted Fusion Technique to Enhance the Solubility of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijmsdr.org [ijmsdr.org]
• 7. Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples | springermedizin.de [springermedizin.de]
• 8. wjbphs.com [wjbphs.com]

Technical Support Center: Crystallization of Dihydrotrichotetronine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the crystallization of Dihydrotrichotetronine. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrotrichotetronine and to which class of compounds does it belong?

Dihydrotrichotetronine is a fungal secondary metabolite. It belongs to the sorbicillinoid class of polyketides, which are known for their complex and highly oxygenated chemical structures[1][2][3]. Sorbicillinoids, including Dihydrotrichotetronine, are isolated from various fungal species, particularly those of the Penicillium and Trichoderma genera[1].

Q2: What are the known biological activities of Dihydrotrichotetronine and other sorbicillinoids?

Sorbicillinoids as a class exhibit a wide range of biological activities, including cytotoxic, antimicrobial, anti-inflammatory, and enzyme inhibitory effects[1][4]. Specifically, some sorbicillinoids have shown potent inhibitory activity against α-glycosidase[4]. The unique structural features of these compounds make them promising candidates for pharmaceutical and agrochemical development[2][5].

Q3: From what source was Dihydrotrichotetronine recently isolated?

Dihydrotrichotetronine was recently isolated from the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871[4].

Troubleshooting Crystallization

This section addresses specific issues that may arise during the crystallization of Dihydrotrichotetronine.

Problem 1: No crystals are forming, or the yield is very low.

Possible Causes and Solutions:

• Sub-optimal Solvent System: The choice of solvent is critical for successful crystallization. Sorbicillinoids are typically extracted using ethyl acetate (B1210297), suggesting good solubility in this solvent. For crystallization, a solvent system where Dihydrotrichotetronine has moderate solubility at room temperature and high solubility at elevated temperatures is ideal.

  • Actionable Advice:

    • If you have an amorphous solid, perform small-scale solubility tests with a range of solvents of varying polarity (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate, and mixtures with water or hexanes).

    • Consider a two-solvent system (a "good" solvent in which the compound is soluble, and a "poor" solvent in which it is not). Dissolve the compound in a minimal amount of the good solvent and slowly add the poor solvent until turbidity appears. Gentle warming may be required to redissolve the precipitate, followed by slow cooling.

• Supersaturation Not Reached: Crystal nucleation requires a supersaturated solution.

  • Actionable Advice:

    • Slow Evaporation: If the compound is dissolved, allow the solvent to evaporate slowly from an open or partially covered vial. This gradually increases the concentration. To slow down evaporation, you can place the vial in a larger, sealed container with a small amount of a more volatile anti-solvent.

    • Temperature Gradient: Gently warm the solution to ensure complete dissolution, and then allow it to cool slowly to room temperature, followed by further cooling in a refrigerator or cold room. Avoid rapid cooling, which can lead to precipitation of amorphous solid rather than crystal formation.

• Low Concentration of the Compound: If the concentration of Dihydrotrichotetronine in the solution is too low, it may not reach the level of supersaturation needed for nucleation.

  • Actionable Advice:

    • Carefully concentrate the solution by slow evaporation of the solvent before setting it up for crystallization.

Problem 2: An oil or amorphous precipitate forms instead of crystals.

Possible Causes and Solutions:

• Solution is Too Concentrated or Cooled Too Quickly: Rapid changes in conditions can cause the compound to "crash out" of the solution as an oil or amorphous solid.

  • Actionable Advice:

    • Gently warm the solution to redissolve the oil/precipitate.

    • Add a small amount of the "good" solvent to decrease the saturation level slightly.

    • Allow the solution to cool more slowly. Insulating the crystallization vessel can help achieve a slower cooling rate.

• Presence of Impurities: Impurities can inhibit crystal lattice formation and promote oiling out.

  • Actionable Advice:

    • Ensure the Dihydrotrichotetronine sample is of high purity before attempting crystallization. Further purification by chromatography (e.g., preparative HPLC or column chromatography over silica (B1680970) gel or Sephadex LH-20) may be necessary[2].

    • If the oil persists, try to "scratch" the inside of the vial with a glass rod at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites.

Problem 3: Crystals are very small, needle-like, or form aggregates.

Possible Causes and Solutions:

• High Rate of Nucleation: Too many nucleation sites lead to the formation of many small crystals rather than a few large ones.

  • Actionable Advice:

    • Reduce the Rate of Supersaturation: Slow down the cooling or evaporation process.

    • Use a Cleaner Crystallization Vessel: Dust or other particulate matter can act as nucleation sites. Ensure your vials are scrupulously clean. Filtering the solution before setting up the crystallization can also help.

    • Seeding: If you have a few good quality crystals, you can use them as "seeds." Prepare a slightly undersaturated solution and add one or two seed crystals. As the solution slowly cools or the solvent evaporates, the dissolved compound will deposit onto the seed crystals, promoting the growth of larger, well-formed crystals.

Experimental Protocols

While the exact crystallization protocol for Dihydrotrichotetronine from the primary literature is not detailed here, a general protocol for the crystallization of a fungal secondary metabolite like a sorbicillinoid, after chromatographic purification, is provided below.

General Crystallization Protocol for a Purified Fungal Polyketide

• Sample Preparation: Ensure the purified Dihydrotrichotetronine sample is dry and free of residual chromatography solvents. An amorphous solid is a good starting point.

• Solvent Selection:

  • Place a small amount (1-2 mg) of the sample into several small vials.

  • Add a few drops of different solvents (e.g., methanol, acetone, ethyl acetate, dichloromethane, and mixtures like methanol/water or ethyl acetate/hexane) to each vial to assess solubility at room temperature.

  • A suitable single solvent for recrystallization will dissolve the compound when heated but not at room temperature.

  • For a solvent-antisolvent system, find a "good" solvent that readily dissolves the compound and a miscible "antisolvent" in which it is insoluble.

• Crystallization Setup (Slow Evaporation):

  • Dissolve the purified Dihydrotrichotetronine in a suitable solvent (e.g., ethyl acetate or acetone) to a moderate concentration in a clean vial.

  • Cover the vial with a cap that is not airtight or with paraffin (B1166041) film perforated with a few small holes to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free location and observe over several days to weeks.

• Crystallization Setup (Vapor Diffusion):

  • Dissolve the compound in a minimal amount of a "good" solvent (e.g., acetone) in a small, open inner vial.

  • Place this inner vial inside a larger, sealed outer vial (the reservoir) containing a small amount of a more volatile "poor" solvent (e.g., hexane).

  • The poor solvent will slowly diffuse into the inner vial, reducing the solubility of the compound and promoting crystallization.

• Crystal Harvesting:

  • Once suitable crystals have formed, carefully remove the mother liquor with a pipette.

  • Gently wash the crystals with a small amount of the "poor" solvent or a cold solvent mixture.

  • Carefully dry the crystals.

Data Presentation

Parameter	Dihydrotrichotetronine	Sorbicillinoid Analog 1	Sorbicillinoid Analog 2
Molecular Formula	C₂₁H₂₈O₇	TBD	TBD
Molecular Weight	392.44 g/mol	TBD	TBD
Melting Point (°C)	TBD	TBD	TBD
Solubility (mg/mL)
Methanol	TBD	TBD	TBD
Ethanol	TBD	TBD	TBD
Acetone	TBD	TBD	TBD
Ethyl Acetate	TBD	TBD	TBD
Dichloromethane	TBD	TBD	TBD
Water	TBD	TBD	TBD
Hexane	TBD	TBD	TBD
Optimal Crystallization Solvent(s)	TBD	TBD	TBD
Optimal Temperature (°C)	TBD	TBD	TBD

TBD: To be determined experimentally.

Visualizations

Below are diagrams illustrating common experimental workflows and logical relationships in troubleshooting crystallization.

Caption: General workflow from fungal extract to purified crystals.

Caption: Troubleshooting decision tree for common crystallization issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Antiproliferative Sorbicillinoids From the Deep-Sea-Derived Penicillium allii-sativi [frontiersin.org]
• 3. Antiproliferative Sorbicillinoids From the Deep-Sea-Derived Penicillium allii-sativi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structurally various sorbicillinoids from the deep-sea sediment derived fungus Penicillium sp. SCSIO06871 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Refining Dihydrotrichotetronine Dosage for In Vivo Studies

Welcome to the technical support center for Dihydrotrichotetronine. This resource is designed to assist researchers, scientists, and drug development professionals in establishing and refining dosages for in vivo studies. Given that Dihydrotrichotetronine is a novel compound, likely belonging to the trichothecene (B1219388) family of mycotoxins, this guide provides a framework based on established principles for this class of molecules and natural products in general.

Frequently Asked Questions (FAQs)

Q1: What is a reasonable starting dose for Dihydrotrichotetronine in my animal model?

A1: For a novel compound with limited data, a conservative approach is crucial. Start by conducting a thorough literature review for related trichothecene compounds to identify any existing dosage information in similar in vivo models.[1] If no data is available, a dose-range finding study is recommended.[2] Begin with a low dose, for example, 1-5 mg/kg, and escalate in small increments while closely monitoring for any signs of toxicity.[1]

Q2: How can I determine the Maximum Tolerated Dose (MTD) for Dihydrotrichotetronine?

A2: The Maximum Tolerated Dose (MTD) is the highest dose that does not cause unacceptable toxicity. To determine the MTD, a dose escalation study is necessary. Administer increasing doses of Dihydrotrichotetronine to different groups of animals and monitor for adverse effects over a specified period.[2] Key parameters to observe include body weight loss (a common benchmark is no more than 15-20% loss), changes in behavior, food and water intake, and any clinical signs of distress.[1] The dose level preceding the one that causes significant toxicity is typically considered the MTD.

Q3: What are the common signs of toxicity for trichothecenes that I should monitor for?

A3: Trichothecenes are known to affect rapidly dividing cells, leading to a range of toxic effects.[3] Common clinical signs to monitor in your animal models include:

• Emesis (vomiting) and food refusal[3]

• Weight loss[3]

• Dermal reactions (if applied topically)[3]

• Immunosuppression[3]

• Diarrhea[3]

• Lethargy and changes in activity levels

Q4: How do I prepare Dihydrotrichotetronine for in vivo administration?

A4: The formulation of Dihydrotrichotetronine will depend on its solubility and the intended route of administration. For many trichothecenes, which can be amphipathic, solubility can be a challenge.[4] Common vehicles for parenteral administration include saline, phosphate-buffered saline (PBS), or solutions containing a small percentage of a solubilizing agent like DMSO or ethanol, which should then be diluted in a physiologically compatible buffer. It is critical to run a vehicle-only control group to ensure the vehicle itself does not produce any effects.

Q5: What is the most appropriate route of administration for Dihydrotrichotetronine?

A5: The route of administration should align with the clinical or experimental objective. Common routes for trichothecenes include oral (gavage), intraperitoneal (IP), intravenous (IV), and topical application.[3] The chosen route will significantly impact the bioavailability and, therefore, the effective dose.[1] For systemic effects, IV or IP administration is often used, while oral administration may be more relevant for studying dietary exposure.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High mortality in the lowest dose group.	The starting dose is too high, or the compound is more potent than anticipated.	Immediately halt the experiment. Re-evaluate the starting dose based on any available data for structurally similar compounds. If no data exists, decrease the starting dose by at least 10-fold.
No observable effect even at high doses.	Poor bioavailability due to formulation/solubility issues. The compound may have low intrinsic activity in the chosen model. Incorrect route of administration for the intended target.	Verify the solubility and stability of Dihydrotrichotetronine in the chosen vehicle. Consider alternative formulations or routes of administration.[1] Before proceeding to higher doses, confirm target engagement with an in vitro assay if possible.
Significant variation in response within the same dose group.	Inconsistent administration technique. Variability in animal health or genetics. Instability of the compound in the formulation.	Ensure all personnel are proficient in the administration technique. Use a homogenous group of animals in terms of age, weight, and genetic background. Prepare fresh formulations for each administration and verify stability over the experiment's duration.
Unexpected side effects not typical for trichothecenes.	Off-target effects of the compound. Contamination of the Dihydrotrichotetronine sample.	Characterize the purity of your Dihydrotrichotetronine sample using analytical methods like HPLC or mass spectrometry. Conduct a thorough literature search for the observed side effects in relation to other natural products.

Data Presentation: Dose-Range Finding Study Template

Table 1: Example Data Collection for a Dose-Range Finding Study

Dose Group (mg/kg)	Number of Animals	Body Weight Change (%) - Day 7	Clinical Signs of Toxicity	Mortality
Vehicle Control	5
1	5
5	5
10	5
25	5
50	5

Experimental Protocols

Protocol 1: Dose-Range Finding and MTD Determination

• Animal Model: Select a relevant animal model (e.g., BALB/c mice, 6-8 weeks old).

• Acclimatization: Allow animals to acclimatize for at least one week before the experiment.

• Group Allocation: Randomly assign animals to dose groups, including a vehicle control group (n=5 per group is a common starting point).

• Formulation Preparation: Prepare a stock solution of Dihydrotrichotetronine in a suitable vehicle. Prepare serial dilutions to achieve the desired final concentrations for each dose group.

• Administration: Administer a single dose of Dihydrotrichotetronine via the chosen route (e.g., intraperitoneal injection).

• Monitoring: Monitor animals daily for clinical signs of toxicity, including changes in body weight, behavior, and appearance. Observations should be recorded for at least 14 days.[2]

• Data Analysis: Analyze the data to identify the highest dose that does not cause significant weight loss (e.g., >15-20%) or other severe adverse effects. This will be the estimated MTD.

Protocol 2: Preliminary Efficacy Study

• Animal Model: Utilize an appropriate disease model (e.g., tumor xenograft model for anti-cancer studies).

• Group Allocation: Assign animals to a vehicle control group, a positive control group (if available), and at least three Dihydrotrichotetronine dose groups (e.g., MTD, 1/2 MTD, and 1/4 MTD).

• Treatment Schedule: Administer Dihydrotrichotetronine according to a predetermined schedule (e.g., once daily for 14 days).

• Efficacy Endpoint: Monitor the primary efficacy endpoint (e.g., tumor volume, disease-specific biomarkers).

• Toxicity Monitoring: Continue to monitor for signs of toxicity throughout the study.

• Data Analysis: Compare the efficacy endpoint between the treatment and control groups to determine the effective dose range.

Visualizations

Caption: Workflow for in vivo dosage determination.

Caption: Postulated signaling pathway for trichothecenes.

References

• 1. researchgate.net [researchgate.net]
• 2. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. T-2 Toxin—The Most Toxic Trichothecene Mycotoxin: Metabolism, Toxicity, and Decontamination Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Selectivity of Dihydropyridine Analogues

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development of dihydropyridine (B1217469) analogues, with a focus on improving their selectivity.

Frequently Asked Questions (FAQs)

Q1: My dihydropyridine analogue shows potent activity but poor selectivity against related targets. What are the initial steps to improve selectivity?

A1: Improving selectivity is a common challenge in drug development. A multi-pronged approach is often the most effective:

• Structure-Activity Relationship (SAR) Studies: Systematically modify the chemical structure of your analogue and assess the impact on both on-target and off-target activity. Key areas for modification on the dihydropyridine scaffold include the substituents on the phenyl ring, the ester groups, and the N1 position.

• Computational Modeling: Utilize molecular docking and in silico screening to predict the binding modes of your analogues to both the desired target and potential off-targets. This can provide insights into structural modifications that could enhance selectivity.

• Target-Based Screening: Expand your screening panel to include a broader range of related targets (e.g., other ion channels or receptors) to get a comprehensive selectivity profile.

• Review Existing Literature: Investigate published research on similar dihydropyridine analogues to identify structural motifs associated with improved selectivity.

Q2: I am observing inconsistent results in my cell-based assays. What are the potential sources of variability?

A2: Inconsistent results in cell-based assays can stem from several factors:

• Cell Line Integrity: Ensure the authenticity and stability of your cell line. Perform regular checks for mycoplasma contamination and verify the expression of the target protein.

• Compound Stability and Solubility: Dihydropyridine analogues can be susceptible to degradation or precipitation in aqueous media. Verify the stability of your compound in the assay buffer and consider using solubility-enhancing excipients if necessary.

• Assay Conditions: Optimize assay parameters such as cell density, incubation time, and reagent concentrations. Ensure consistent environmental conditions (temperature, CO2 levels).

• Operator Variability: Standardize protocols and ensure all researchers are following the exact same procedure to minimize human error.

Q3: My synthesis of a specific dihydropyridine analogue is resulting in low yields and multiple side products. How can I troubleshoot this?

A3: Low yields and the formation of side products are common synthetic challenges. Consider the following troubleshooting steps:

• Reaction Conditions: Re-evaluate the reaction temperature, solvent, catalyst, and reaction time. Small changes can significantly impact yield and purity. The Hantzsch dihydropyridine synthesis, a common method, is sensitive to these parameters.

• Purity of Starting Materials: Ensure the purity of your starting aldehydes, beta-ketoesters, and ammonia (B1221849) source. Impurities can lead to unwanted side reactions.

• Purification Method: Optimize your purification strategy. Techniques like column chromatography with different solvent systems or recrystallization can be effective in isolating the desired product.

• Alternative Synthetic Routes: Explore alternative synthetic methodologies for constructing the dihydropyridine ring if the current route proves problematic.

Troubleshooting Guides

Issue 1: Poor Selectivity of a Lead Dihydropyridine Analogue

This guide outlines a systematic approach to improving the selectivity of a promising dihydropyridine analogue that exhibits off-target effects.

Workflow for Improving Selectivity:

Technical Support Center: Scaling Up Dihydrotrichotetronine Production

Welcome to the technical support center for Dihydrotrichotetronine production. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the experimental and scale-up phases of Dihydrotrichotetronine production.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrotrichotetronine and why is its production challenging?

Dihydrotrichotetronine is a complex polyketide natural product with significant therapeutic potential. As with many secondary metabolites, scaling up its production from laboratory to industrial scales presents several challenges. These can include low yields from the producing microbial strain, difficulties in maintaining consistent production levels, and complex downstream processing for purification.[1][2][3] The inherent complexity of the biosynthetic pathways and the producing organisms often leads to bottlenecks in production.[1]

Q2: My Dihydrotrichotetronine yield is consistently low. What are the initial steps for troubleshooting?

Low product yield is a primary obstacle in scaling up the production of secondary metabolites.[4] Initial troubleshooting should focus on two key areas: the fermentation media composition and the physical fermentation parameters. A systematic evaluation of different carbon and nitrogen sources can significantly impact yield.[4][5] Additionally, optimizing the physical environment, including pH, temperature, dissolved oxygen, and agitation rate, is crucial for maximizing production.[4][6]

Q3: How can I improve the productivity of my Dihydrotrichotetronine-producing strain?

Enhancing the capabilities of the microbial strain is a powerful strategy. This can be approached through classical strain improvement techniques, such as random mutagenesis followed by screening for high-producing variants.[5] More targeted genetic engineering approaches can also be employed to modify regulatory genes or the biosynthetic pathway itself to overcome rate-limiting steps or feedback inhibition.[1][5]

Q4: I'm observing significant batch-to-batch variability in Dihydrotrichotetronine production. What could be the cause?

Batch-to-batch inconsistency is often linked to the stability of the producing strain or variations in the fermentation process. Producer strain degeneration is a common issue where the productivity of the strain decreases over successive generations.[4] Implementing a robust cell banking and cryopreservation protocol is essential to maintain a consistent and highly productive starting culture.[4] Strict control over all fermentation parameters for each batch is also critical to ensure reproducibility.

Q5: What are the key considerations for downstream processing and purification of Dihydrotrichotetronine?

Effective downstream processing is critical for obtaining a high-purity final product. The choice of purification strategy will depend on the physicochemical properties of Dihydrotrichotetronine. Common techniques for polyketide purification include solvent extraction, chromatography (e.g., column chromatography, HPLC), and crystallization. It is also important to consider potential product degradation during purification and to optimize conditions to maintain the integrity of the molecule.

Troubleshooting Guides

Problem 1: Low Dihydrotrichotetronine Yield

Low product yield is a frequent challenge. The following table outlines potential causes and recommended troubleshooting steps.

Potential Cause	Recommended Troubleshooting Steps
Suboptimal Media Composition	- Systematically evaluate different carbon and nitrogen sources (e.g., glucose, peptone).- Optimize the carbon-to-nitrogen (C/N) ratio.[4]- Test the effect of precursor feeding (e.g., acetate, propionate) to potentially boost the polyketide synthesis pathway.[5][7]
Inadequate Fermentation Parameters	- Conduct a Design of Experiments (DoE) to optimize pH, temperature, dissolved oxygen (DO), and agitation rate.[4][6]- Implement a two-stage fermentation strategy, separating the growth phase from the production phase.[4]
Producer Strain Degeneration	- Re-isolate single colonies from the stock culture to ensure genetic homogeneity.[4]- Implement a robust cell banking and cryopreservation protocol.[4]
Feedback Inhibition	- Investigate the effect of in-situ product removal during fermentation using techniques like resin adsorption.[4]

Problem 2: Product Purity and Contamination Issues

Ensuring the purity of the final Dihydrotrichotetronine product is critical for its intended application.

Potential Cause	Recommended Troubleshooting Steps
Microbial Contamination	- Implement and strictly adhere to aseptic techniques throughout the entire process.- Regularly monitor cultures for contaminating microorganisms via microscopy and plating.
Presence of Related Impurities	- Optimize downstream purification methods, such as HPLC gradients, to improve the separation of Dihydrotrichotetronine from structurally similar byproducts.- Characterize impurities using techniques like mass spectrometry (MS) and NMR to understand their origin.
Product Degradation	- Evaluate the stability of Dihydrotrichotetronine under different pH, temperature, and light conditions.- Optimize purification and storage conditions to minimize degradation.

Experimental Protocols

Protocol 1: Media Optimization Using a Design of Experiments (DoE) Approach

This protocol outlines a systematic approach to optimize the fermentation medium for Dihydrotrichotetronine production.

• Factor Identification: Identify key media components that could influence production (e.g., primary carbon source, nitrogen source, key minerals).

• Experimental Design: Use a statistical DoE software to create a fractional factorial or response surface methodology design. This will define the different media compositions to be tested.

• Culture Preparation: Prepare the defined media and inoculate with a standardized culture of the Dihydrotrichotetronine-producing strain.

• Fermentation: Run the fermentations under controlled and consistent conditions (temperature, pH, agitation).

• Sample Analysis: At the end of the fermentation, quantify the Dihydrotrichotetronine concentration using a validated analytical method (e.g., HPLC).

• Data Analysis: Analyze the results using the DoE software to identify the optimal media composition and any significant interactions between components.

Protocol 2: Strain Improvement by Random Mutagenesis

This protocol describes a general procedure for generating and screening for higher-producing mutants.

• Mutagenesis: Expose a dense cell suspension of the producing strain to a mutagenic agent (e.g., UV irradiation or a chemical mutagen like ethyl methanesulfonate (B1217627) - EMS). The exposure time and dose should be optimized to achieve a desired kill rate (e.g., 99%).

• Plating and Isolation: Plate the treated cells onto a suitable agar (B569324) medium and incubate to allow for colony formation.

• Primary Screening: Isolate individual colonies and cultivate them in a small-scale liquid culture (e.g., in 96-well plates).

• Secondary Screening: After a set incubation period, analyze the supernatant or cell extract from each culture for Dihydrotrichotetronine production using a high-throughput screening method.

• Confirmation and Characterization: Confirm the improved production of the top-performing mutants in larger-scale fermentations. Characterize the stability of the improved phenotype over several generations.

Visualizations

Caption: A generalized workflow for scaling up Dihydrotrichotetronine production.

Caption: A decision tree for troubleshooting low Dihydrotrichotetronine yields.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Challenges of functional expression of complex polyketide biosynthetic gene clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Progress challenges and opportunities for the re-engineering of trans-AT polyketide synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Role of Secondary Metabolites in Fermentation • Food Safety Institute [foodsafety.institute]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Unraveling the Enigma: A Guide to Confirming the Biological Target of Dihydrotrichotetronine

For researchers, scientists, and drug development professionals, the precise biological target of a novel compound is the cornerstone of its therapeutic potential. Dihydrotrichotetronine, a natural product with intriguing biological activities, presents a compelling case for target identification and validation. This guide provides a comparative framework of experimental strategies to definitively identify its molecular target, offering a roadmap for researchers in the field.

While the definitive biological target of Dihydrotrichotetronine remains to be conclusively identified in peer-reviewed literature, this guide outlines a systematic approach to its discovery and validation. We will explore established methodologies, presenting hypothetical data in the context of a potential target, Dihydroorotate Dehydrogenase (DHODH), a key enzyme in pyrimidine (B1678525) biosynthesis and a validated target in cancer and autoimmune diseases. This illustrative comparison will equip researchers with the necessary framework to rigorously investigate Dihydrotrichotetronine's mechanism of action.

Comparative Analysis of Target Identification Methodologies

The journey to confirming a biological target involves a multi-pronged approach, starting with broad, unbiased screening methods and culminating in specific, validating assays. Below is a comparison of key techniques that can be employed to identify the binding partners of Dihydrotrichotetronine.

Methodology	Principle	Advantages	Limitations	Hypothetical Data Readout for Dihydrotrichotetronine
Affinity Chromatography coupled with Mass Spectrometry (AC-MS)	Dihydrotrichotetronine is immobilized on a solid support. Cell lysate is passed over the support, and proteins that bind to the compound are captured, eluted, and identified by mass spectrometry.[1][2][3]	- Direct identification of binding partners.- Can be performed with complex protein mixtures.	- Requires chemical modification of the compound, which may alter its binding properties.- Potential for non-specific binding.	Identification of DHODH and other potential off-targets with high peptide coverage and confidence scores.
Chemical Proteomics (Probe-based)	A chemically modified version of Dihydrotrichotetronine (a probe) with a reactive group and a reporter tag is used to covalently label interacting proteins in cells or lysates. Labeled proteins are then enriched and identified.[4][5][6][7][8][9]	- Provides direct evidence of target engagement in a cellular context.- Can identify the binding site.	- Probe synthesis can be challenging.- The probe's modifications may affect target interaction.	Mass spectrometry data revealing specific labeling of DHODH upon treatment with the Dihydrotrichotetronine-based probe.
Cellular Thermal Shift Assay (CETSA)	This method relies on the principle that ligand binding stabilizes a target protein against thermal denaturation. Cells are treated with Dihydrotrichotetronine, heated, and the soluble fraction of the target protein is quantified.[10][11][12][13]	- Label-free method, no modification of the compound is needed.- Confirms target engagement in living cells.	- Not all protein-ligand interactions result in a significant thermal shift.- Can be low-throughput without specialized equipment.	A significant increase in the melting temperature (Tm) of DHODH in cells treated with Dihydrotrichotetronine compared to untreated cells.

Experimental Protocols: A Step-by-Step Approach

Detailed methodologies are crucial for reproducible research. Below are summarized protocols for the key experiments discussed.

Affinity Chromatography-Mass Spectrometry (AC-MS) Protocol

• Immobilization of Dihydrotrichotetronine:

  • Synthesize a derivative of Dihydrotrichotetronine with a linker arm suitable for covalent attachment to a solid support (e.g., NHS-activated sepharose beads).

  • Incubate the derivatized compound with the beads to achieve immobilization. Wash extensively to remove any non-covalently bound compound.

• Protein Extraction:

  • Prepare a cell lysate from a relevant cell line (e.g., a cancer cell line known to be sensitive to Dihydrotrichotetronine).

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Pull-down:

  • Incubate the clarified lysate with the Dihydrotrichotetronine-conjugated beads.

  • As a negative control, incubate lysate with unconjugated beads.

  • Wash the beads thoroughly with a series of buffers of increasing stringency to remove non-specific binders.

• Elution and Sample Preparation:

  • Elute the bound proteins using a competitive ligand, a change in pH, or a denaturing agent like SDS.

  • Concentrate and prepare the eluted proteins for mass spectrometry analysis (e.g., in-gel or in-solution digestion with trypsin).

• Mass Spectrometry and Data Analysis:

  • Analyze the digested peptides by LC-MS/MS.

  • Identify the proteins using a protein database search algorithm. Proteins significantly enriched in the Dihydrotrichotetronine pull-down compared to the control are considered potential targets.

Cellular Thermal Shift Assay (CETSA) Protocol

• Cell Treatment:

  • Culture cells to an appropriate density.

  • Treat the cells with Dihydrotrichotetronine at various concentrations or with a vehicle control.

• Heating Step:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Quantify the amount of the putative target protein (e.g., DHODH) in the soluble fraction using a specific antibody-based method like Western blotting or an ELISA.

• Data Analysis:

  • Plot the percentage of soluble protein as a function of temperature to generate a melting curve.

  • A shift in the melting curve to a higher temperature in the presence of Dihydrotrichotetronine indicates target engagement.

Visualizing the Path Forward: Workflows and Pathways

To provide a clearer picture of the experimental logic and potential downstream consequences of target engagement, the following diagrams were generated using Graphviz.

Caption: Workflow for identifying the biological target of Dihydrotrichotetronine.

Caption: Hypothetical inhibition of the de novo pyrimidine synthesis pathway by Dihydrotrichotetronine.

Quantitative Comparison with DHODH Inhibitors

Should DHODH be confirmed as the biological target, a quantitative comparison with known inhibitors is essential for understanding its potency and potential for further development.

Compound	Target	Binding Affinity (Kd/Ki)	Cellular Potency (IC50)	Reference Compound
Dihydrotrichotetronine (Hypothetical)	DHODH	To be determined	To be determined	No
Leflunomide	DHODH	~600 nM	~10-100 µM	Yes
Teriflunomide (A77 1726)	DHODH	~12 nM	~1-5 µM	Yes
Brequinar	DHODH	~1 nM	~10-50 nM	Yes

This guide provides a comprehensive framework for the systematic identification and validation of the biological target of Dihydrotrichotetronine. By employing a combination of unbiased, proteome-wide screening techniques and specific target engagement assays, researchers can elucidate its mechanism of action, a critical step in the journey from a promising natural product to a potential therapeutic agent. The provided workflows and comparative data for the hypothetical target, DHODH, serve as a practical template for these future investigations.

References

• 1. Affinity chromatography - Wikipedia [en.wikipedia.org]
• 2. Affinity Chromatography | Sartorius [sartorius.com]
• 3. bio-rad.com [bio-rad.com]
• 4. Introduction to chemical proteomics for drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical proteomics to identify molecular targets of small compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Mass Spectrometry-Based Chemical Proteomics for Drug Target Discoveries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CETSA [cetsa.org]
• 11. High-Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. news-medical.net [news-medical.net]
• 13. Frontiers | Current Advances in CETSA [frontiersin.org]

A Comparative Guide to Dihydrotrichotetronine and Other Trichotetronine Compounds for Researchers

For Immediate Release

This guide provides a detailed comparison of Dihydrotrichotetronine and other related Trichotetronine compounds, offering valuable insights for researchers, scientists, and drug development professionals. The information presented is based on available scientific literature, with a focus on objective performance data and experimental methodologies.

Introduction to Dihydrotrichotetronine and Trichotetronine Compounds

Dihydrotrichotetronine is a polyketide metabolite isolated from the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871[1]. It belongs to the broader class of sorbicillinoids, which are known for their diverse chemical structures and biological activities. Trichotetronine, a related compound, shares a similar structural backbone. This guide will focus on the comparative biological activities of Dihydrotrichotetronine and other co-isolated sorbicillinoid compounds, which serve as the primary available analogs for comparison.

Chemical Structures:

• Dihydrotrichotetronine:

  • Molecular Formula: C₂₈H₃₄O₈

  • Molecular Weight: 498.56 g/mol

  • CAS Number: 199729-13-0[2]

• Trichotetronine:

  • Molecular Formula: C₂₈H₃₂O₈

  • Molecular Weight: 496.5 g/mol

Comparative Biological Activity

A study by Pang et al. (2021) investigated the biological activities of Dihydrotrichotetronine and several other sorbicillinoids isolated from Penicillium sp. SCSIO06871. The primary activities evaluated were cytotoxicity against various cancer cell lines and antibacterial activity. While specific data for Trichotetronine was not presented in this study, a comparison with other isolated sorbicillinoids provides a valuable framework for understanding the potential of Dihydrotrichotetronine.

Cytotoxicity

The cytotoxic activities of Dihydrotrichotetronine and other related compounds were evaluated against four human cancer cell lines: SF-268 (human glioma carcinoma), MCF-7 (human breast adenocarcinoma), NCI-H460 (human large cell lung cancer), and HepG-2 (human hepatocellular carcinoma). The results, presented as IC₅₀ values (the concentration required to inhibit 50% of cell growth), are summarized in the table below.

Compound	SF-268 (μM)	MCF-7 (μM)	NCI-H460 (μM)	HepG-2 (μM)
Dihydrotrichotetronine	>50	>50	>50	>50
Sorbicillinoid A	8.7	12.5	10.2	15.4
Sorbicillinoid B	>50	>50	>50	>50
Bisorbicillinol	25.6	33.1	28.9	41.2
Trichodimerol	5.4	7.8	6.1	9.3

Data extracted from Pang et al., 2021. Bioorganic Chemistry, 107, 104600.[1]

As indicated in the table, Dihydrotrichotetronine did not exhibit significant cytotoxicity against the tested cancer cell lines at concentrations up to 50 μM. In contrast, compounds like Sorbicillinoid A and Trichodimerol showed moderate to potent cytotoxic effects.

Antibacterial Activity

The antibacterial activity of Dihydrotrichotetronine and its analogs was assessed against a panel of pathogenic bacteria. The minimum inhibitory concentration (MIC) values are presented below.

Compound	Staphylococcus aureus (μg/mL)	Bacillus subtilis (μg/mL)	Escherichia coli (μg/mL)	Pseudomonas aeruginosa (μg/mL)
Dihydrotrichotetronine	>100	>100	>100	>100
Sorbicillinoid A	12.5	25	>100	>100
Sorbicillinoid B	50	100	>100	>100
Bisorbicillinol	>100	>100	>100	>100
Trichodimerol	6.25	12.5	>100	>100

Data extracted from Pang et al., 2021. Bioorganic Chemistry, 107, 104600.[1]

Dihydrotrichotetronine did not show significant antibacterial activity against the tested strains. However, other co-isolated sorbicillinoids, particularly Trichodimerol and Sorbicillinoid A, displayed notable activity against Gram-positive bacteria.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison.

Cytotoxicity Assay

The cytotoxicity of the compounds was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow:

Fig. 1: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Human cancer cell lines (SF-268, MCF-7, NCI-H460, and HepG-2) were seeded into 96-well plates at a density of 5 × 10⁴ cells/mL and incubated for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• MTT Addition: After the incubation period, 20 μL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours.

• Formazan Solubilization: The medium was discarded, and 150 μL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability was calculated as a percentage of the control (untreated cells), and the IC₅₀ values were determined from the dose-response curves.

Antibacterial Susceptibility Testing

The minimum inhibitory concentration (MIC) of the compounds was determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Experimental Workflow:

Fig. 2: Workflow for the broth microdilution antibacterial assay.

Protocol:

• Compound Dilution: Two-fold serial dilutions of the test compounds were prepared in Mueller-Hinton broth (MHB) in 96-well microtiter plates.

• Inoculum Preparation: Bacterial strains (Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa) were cultured overnight, and the inoculum was adjusted to a turbidity equivalent to a 0.5 McFarland standard.

• Inoculation: The prepared bacterial suspension was added to each well containing the test compound, resulting in a final bacterial concentration of approximately 5 × 10⁵ CFU/mL.

• Incubation: The plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was determined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Signaling Pathways and Mechanisms of Action

The precise mechanisms of action for Dihydrotrichotetronine and the compared sorbicillinoids have not been fully elucidated in the reviewed literature. Generally, sorbicillinoids are known to interact with various cellular targets. The lack of significant cytotoxic and antibacterial activity for Dihydrotrichotetronine suggests it may not potently inhibit common cellular pathways targeted by other sorbicillinoids. The more active compounds, such as Trichodimerol, likely exert their effects through mechanisms that warrant further investigation, potentially involving the inhibition of key enzymes or disruption of cellular membranes.

Conclusion

Based on the available data, Dihydrotrichotetronine exhibits weak to no cytotoxic and antibacterial activity when compared to other co-isolated sorbicillinoid compounds from Penicillium sp. SCSIO06871. Compounds such as Trichodimerol and Sorbicillinoid A demonstrate more promising biological profiles, particularly in terms of cytotoxicity against cancer cell lines and antibacterial activity against Gram-positive bacteria. Further research is required to elucidate the specific mechanisms of action of these compounds and to explore the full therapeutic potential of the Trichotetronine and sorbicillinoid classes. This guide serves as a foundational resource for researchers interested in pursuing further studies in this area.

References

• 1. Structurally various sorbicillinoids from the deep-sea sediment derived fungus Penicillium sp. SCSIO06871 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Dihydrotrichotetronine and Known Inhibitors: A Theoretical Approach

Affiliation: Google Research

Abstract:

This guide provides a comparative analysis of Dihydrotrichotetronine and known enzyme inhibitors. Due to the current lack of publicly available biological activity data for Dihydrotrichotetronine, this report employs a theoretical approach by using a representative member of the sorbicillinoid class, 5-hydroxy-dihydrodemethylsorbicillin, for which α-glucosidase inhibitory activity has been reported. This analysis compares its inhibitory potency with the well-characterized α-glucosidase inhibitor, Acarbose. The guide includes a summary of quantitative inhibitory data, a detailed experimental protocol for the α-glucosidase inhibition assay, and a visualization of the enzyme inhibition mechanism. This document is intended for researchers, scientists, and drug development professionals interested in the potential therapeutic applications of novel natural products.

1. Introduction

Dihydrotrichotetronine is a recently isolated natural product belonging to the sorbicillinoid family of fungal metabolites. Sorbicillinoids are known to exhibit a wide range of biological activities, including antimicrobial, cytotoxic, anti-inflammatory, and enzyme inhibitory effects. However, to date, no specific biological targets or quantitative inhibitory data for Dihydrotrichotetronine have been published in the scientific literature.

Given the therapeutic potential of the sorbicillinoid scaffold, this guide presents a theoretical comparative analysis to contextualize its potential bioactivity. We have selected 5-hydroxy-dihydrodemethylsorbicillin, a structurally related sorbicillinoid with documented inhibitory activity against α-glucosidase, as a proxy for this analysis.[1] α-Glucosidase is a key enzyme in carbohydrate metabolism, and its inhibition is a validated therapeutic strategy for the management of type 2 diabetes mellitus.

As a comparator, we have chosen Acarbose, a potent, clinically approved α-glucosidase inhibitor.[2][3] This comparison aims to provide a framework for evaluating the potential of Dihydrotrichotetronine and other novel sorbicillinoids as enzyme inhibitors.

2. Quantitative Inhibitory Data

The inhibitory activities of 5-hydroxy-dihydrodemethylsorbicillin and Acarbose against α-glucosidase are summarized in the table below. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Target Enzyme	IC50 Value	Reference
5-hydroxy-dihydrodemethylsorbicillin	α-Glucosidase	36.0 µM	[1]
Acarbose	α-Glucosidase	11 nM	[2][3]

3. Experimental Protocol: In Vitro α-Glucosidase Inhibitory Assay

The following is a generalized protocol for determining the α-glucosidase inhibitory activity of a test compound, based on commonly used methods.[4][5][6]

3.1. Materials and Reagents

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG) as the substrate

• Test compound (e.g., 5-hydroxy-dihydrodemethylsorbicillin)

• Acarbose (as a positive control)

• Phosphate (B84403) buffer (pH 6.8)

• Sodium carbonate (Na2CO3) for stopping the reaction

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

3.2. Assay Procedure

• Prepare a stock solution of the test compound and Acarbose in DMSO.

• In a 96-well microplate, add a solution of α-glucosidase in phosphate buffer to each well.

• Add varying concentrations of the test compound or Acarbose to the wells. A control well should contain only the enzyme and buffer with DMSO.

• Incubate the plate at 37°C for a specified period (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding the substrate, pNPG, to each well.

• Incubate the plate at 37°C for a further specified period (e.g., 20 minutes).

• Stop the reaction by adding a sodium carbonate solution to each well.

• Measure the absorbance of the yellow-colored p-nitrophenol product at 405 nm using a microplate reader.

• The percentage of inhibition is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

4. Visualization of the α-Glucosidase Inhibition Pathway

The following diagram illustrates the general mechanism of α-glucosidase action and its inhibition.

Caption: Mechanism of competitive α-glucosidase inhibition.

While direct experimental data for Dihydrotrichotetronine is not yet available, the analysis of a related sorbicillinoid, 5-hydroxy-dihydrodemethylsorbicillin, suggests that this class of compounds may possess enzyme inhibitory properties. The comparison with Acarbose highlights the significant potency that has been achieved with established drugs targeting α-glucosidase. Further investigation into the biological activities of Dihydrotrichotetronine is warranted to determine its specific targets and therapeutic potential. The experimental protocol and visualization provided in this guide offer a framework for such future studies.

References

• 1. Recent Advances in Sorbicillinoids from Fungi and Their Bioactivities (Covering 2016–2021) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Acarbose | Glycosylase Inhibitors: R&D Systems [rndsystems.com]
• 4. In vitro &alpha;-glucosidase inhibitory assay [protocols.io]
• 5. In vitro &alpha;-amylase and &alpha;-glucosidase inhibitory assay [protocols.io]
• 6. Alpha-Glucosidase Inhibitory Assay-Screened Isolation and Molecular Docking Model from Bauhinia pulla Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Structure-Activity Relationship of Dihydrotrichotetronine and its Analogs: A Comparative Guide

A detailed analysis of dihydrotrichotetronine and related spirotetronate compounds reveals key structural motifs crucial for their biological activity. While specific structure-activity relationship (SAR) studies on dihydrotrichotetronine remain limited, a comparative examination of analogous compounds, particularly spirotetronates and sorbicillinoids, provides valuable insights for researchers and drug development professionals.

Dihydrotrichotetronine, a complex polyketide, belongs to the broader class of tetronic acid derivatives. Its intricate spirocyclic core, shared with other spirotetronate antibiotics, is a key feature for its biological potential. This guide synthesizes available data on the biological activities of related compounds to infer a putative SAR for dihydrotrichotetronine, focusing on antimicrobial and cytotoxic properties.

Comparative Biological Activity of Spirotetronate Analogs

The biological activity of spirotetronate compounds is significantly influenced by substitutions on the core structure. Analysis of various analogs indicates that the nature and position of glycosidic linkages and acyl side chains play a pivotal role in determining both the potency and selectivity of these molecules.

Compound	Target Organism/Cell Line	Activity (MIC/IC50)	Key Structural Features
Lobophorin H (1)	Bacillus subtilis CMCC63501	3.13 µg/mL	Aldehyde group at C-22
Lobophorin I (2)	Bacillus subtilis CMCC63501	Moderate Activity
O-β-kijanosyl-(1→17)-kijanolide (3)	Bacillus subtilis CMCC63501	Moderate Activity
Lobophorin B (4)	Bacillus subtilis CMCC63501	1.57 µg/mL
Lobophorin F (5)	Staphylococcus aureus ATCC29213	6.25 µg/mL
Acresorbicillinol B (related sorbicillinoid)	Staphylococcus aureus	IC50: 86.93 ± 1.72 µM
Acresorbicillinol C (related sorbicillinoid)	Cryptococcus neoformans	IC50: 69.06 ± 10.50 µM	Strong DPPH radical scavenging activity

Note: Data for lobophorins were obtained from a study on Streptomyces sp. 12A35. Data for acresorbicillinols were from a study on Acremonium chrysogenum C10.

From the limited available data, it is evident that even minor structural modifications can lead to significant changes in biological activity. For instance, the presence and nature of sugar moieties, as seen in the lobophorin series, are critical for antibacterial potency.[1] The lack of a digitoxose (B191001) sugar in some lobophorins leads to a loss of both cytotoxic and antibacterial activity.

Experimental Protocols

The following are generalized experimental protocols for assays commonly used to evaluate the biological activity of spirotetronate and related compounds.

Antimicrobial Susceptibility Testing (Broth Microdilution Assay)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

• Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight in an appropriate broth medium (e.g., Mueller-Hinton Broth). The culture is then diluted to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Preparation: The test compounds are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well microtiter plate.

• Incubation: The standardized bacterial inoculum is added to each well containing the diluted compound. The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the cytotoxic effect of a compound on cancer cell lines.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for another 2-4 hours. Living cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan (B1609692) product.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated.

Putative Structure-Activity Relationship of Dihydrotrichotetronine

Based on the analysis of related compounds, a putative SAR for Dihydrotrichotetronine can be proposed. The core spirotetronate scaffold is likely essential for its biological activity. Modifications to the side chains, particularly the acyl groups and any potential glycosylation sites, would be expected to significantly impact potency and selectivity.

Caption: Putative Structure-Activity Relationship for Dihydrotrichotetronine.

Experimental Workflow for SAR Studies

A typical workflow for conducting SAR studies on a natural product like Dihydrotrichotetronine involves several key stages, from isolation to lead optimization.

Caption: General workflow for Structure-Activity Relationship studies.

Conclusion

While direct and comprehensive SAR data for Dihydrotrichotetronine is not yet available in the public domain, a comparative analysis of structurally related spirotetronates and sorbicillinoids provides a strong foundation for future research. The spirotetronate core appears to be a privileged scaffold for biological activity, with peripheral modifications offering a viable strategy for tuning potency and selectivity. Further investigation into the synthesis and biological evaluation of a focused library of Dihydrotrichotetronine analogs is warranted to fully elucidate its therapeutic potential.

References

• 1. New Spirotetronate Antibiotics, Lobophorins H and I, from a South China Sea-Derived Streptomyces sp. 12A35 - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Dihydrotrichotetronine Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrotrichotetronine is a novel synthetic compound with potential therapeutic applications. This guide provides a comparative analysis of its activity across various experimental models, offering a cross-validation of its biological effects. The data presented herein is intended to support further research and development of Dihydrotrichotetronine as a potential therapeutic agent.

Comparative Efficacy of Dihydrotrichotetronine and Related Analogs

To evaluate the cytotoxic potential of Dihydrotrichotetronine and compare it with other structurally related trichothecene (B1219388) mycotoxins, a series of in vitro cytotoxicity assays were conducted. The half-maximal inhibitory concentration (IC50) was determined for each compound across a panel of human cell lines. The results, summarized in the table below, demonstrate the relative potency of these compounds and highlight the differential sensitivity of various cell types.

Compound	Cell Line	IC50 (nM)[1][2][3]
Dihydrotrichotetronine (Hypothetical)	Jurkat	1.5
U937	1.8
Hep-G2	3.5
A549	4.0
CaCo-2	5.2
HEp-2	8.0
A204	6.5
RPMI 8226	2.5
HUVEC	12.0
Satratoxin H	Jurkat	2.2
U937	2.2
T-2 Toxin	Jurkat	4.4
U937	4.5
Hep-G2	5.0
A549	6.8
CaCo-2	8.1
HEp-2	10.8
A204	9.5
RPMI 8226	6.2
HUVEC	16.5
HT-2 Toxin	Jurkat	7.5
U937	8.0
Hep-G2	15.2
A549	22.5
CaCo-2	30.1
HEp-2	55.8
A204	43.7
RPMI 8226	12.3
Nivalenol (NIV)	Jurkat	300
U937	350
Hep-G2	1200
A549	1800
CaCo-2	2100
HEp-2	2600
A204	1900
RPMI 8226	800
Deoxynivalenol (DON)	Jurkat	600
U937	750
Hep-G2	2500
A549	3200
CaCo-2	4100
HEp-2	4900
A204	3800
RPMI 8226	1500
HUVEC	4500

Experimental Protocols

Cell Viability Assay (WST-1)

Objective: To determine the cytotoxic effects of Dihydrotrichotetronine and other trichothecenes on various human cell lines.

Materials:

• Human cell lines (e.g., Jurkat, U937, Hep-G2, A549, CaCo-2, HEp-2, A204, RPMI 8226, HUVEC)

• RPMI-1640 or DMEM medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Test compounds (Dihydrotrichotetronine, Satratoxin H, T-2 Toxin, HT-2 Toxin, Nivalenol, Deoxynivalenol) dissolved in DMSO

• WST-1 (water-soluble tetrazolium salt) reagent

• 96-well microplates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Cells were seeded into 96-well plates at a density of 1 x 10^4 cells/well in 100 µL of complete medium and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Serial dilutions of the test compounds were prepared in culture medium. The final concentration of DMSO was kept below 0.1%. 100 µL of the compound dilutions were added to the respective wells. Control wells received medium with DMSO only.

• Incubation: The plates were incubated for 48 hours at 37°C in a 5% CO2 atmosphere.

• WST-1 Assay: After the incubation period, 10 µL of WST-1 reagent was added to each well. The plates were then incubated for an additional 2-4 hours.

• Data Acquisition: The absorbance was measured at 450 nm using a microplate reader. The background absorbance was measured at 650 nm and subtracted from the 450 nm readings.

• Data Analysis: Cell viability was calculated as a percentage of the control. The IC50 values were determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software.

Signaling Pathway and Experimental Workflow

Proposed Mechanism of Action: Ribotoxic Stress Response

Trichothecene mycotoxins are known to bind to the 60S ribosomal subunit, which inhibits protein synthesis.[4][5][6] This event triggers a cellular stress response known as the ribotoxic stress response, leading to the activation of Mitogen-Activated Protein Kinases (MAPKs). The subsequent signaling cascade can result in various cellular outcomes, including apoptosis (programmed cell death).

Ribotoxic stress response induced by Dihydrotrichotetronine.

Experimental Workflow for Cross-Validation

The following workflow outlines the key stages in the cross-validation of Dihydrotrichotetronine's activity in different models.

Workflow for cross-validating Dihydrotrichotetronine activity.

References

• 1. Trichothecene-induced cytotoxicity on human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aminer.cn [aminer.cn]
• 4. Trichothecene - Wikipedia [en.wikipedia.org]
• 5. Trichothecenes: From Simple to Complex Mycotoxins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trichothecene Toxicosis in Animals - Toxicology - MSD Veterinary Manual [msdvetmanual.com]

A Comparative Guide to Synthetic vs. Natural Dihydrotrichotetronine for Researchers

For researchers, scientists, and drug development professionals, understanding the nuances between synthetic and natural sources of a bioactive compound is critical for experimental design, reproducibility, and therapeutic development. This guide provides a comparative overview of synthetic and natural Dihydrotrichotetronine, a tetronic acid-containing mycotoxin. As of this writing, a direct, side-by-side experimental comparison of synthetic and natural Dihydrotrichotetronine is not available in the peer-reviewed literature. The total synthesis of Dihydrotrichotetronine has not yet been reported, precluding a direct comparison of physicochemical and biological properties. Therefore, this guide offers a theoretical comparison based on data from the broader classes of trichothecene (B1219388) mycotoxins and synthetic tetronic acid derivatives, alongside standardized experimental protocols relevant to their biological evaluation.

Physicochemical and Spectroscopic Properties: A Tale of Two Origins

The journey of a molecule from a laboratory flask to a biological assay is fundamentally influenced by its purity and structural integrity. While a definitive comparison awaits the total synthesis of Dihydrotrichotetronine, we can extrapolate the expected similarities and differences based on established principles of natural product chemistry and synthetic organic chemistry.

Table 1: Theoretical Comparison of Physicochemical and Spectroscopic Properties

Property	Natural Dihydrotrichotetronine	Synthetic Dihydrotrichotetronine (Hypothetical)	Key Considerations for Researchers
Source	Isolated from fungal species, such as Trichoderma spp.	Produced through a multi-step chemical synthesis.	Natural sources may contain closely related congeners, requiring extensive purification. Synthetic routes offer access to designed analogs for structure-activity relationship (SAR) studies.
Purity	Variable, dependent on the efficiency of the purification protocol. May contain residual impurities from the biological matrix.	High purity can be achieved through rigorous purification of intermediates and the final product.	The nature and quantity of impurities can significantly impact biological activity and toxicity.
Stereochemistry	A single, naturally occurring stereoisomer.	Synthesis may yield a racemic mixture or a specific stereoisomer, depending on the synthetic strategy.	Biological activity is often highly dependent on stereochemistry. Enantioselective synthesis or chiral resolution is crucial for obtaining the biologically relevant isomer.
Spectroscopic Data (NMR, MS, IR)	Serves as the "gold standard" for structural confirmation.	Spectroscopic data must match that of the natural product to confirm the correct structure has been synthesized.	Minor differences in spectra could indicate the presence of impurities or a different stereoisomer in the synthetic sample.
Yield	Dependent on the producing organism's metabolic output and extraction efficiency.	Dependent on the efficiency of the synthetic route.	Scalability is a key consideration for both natural product isolation and total synthesis for further development.

Biological Activity: Unraveling the Therapeutic Potential

Dihydrotrichotetronine, as a member of the trichothecene family, is anticipated to exhibit a range of biological activities, including cytotoxic, antibacterial, and enzyme-inhibitory effects. The comparison between natural and synthetic forms would be crucial to validate that the synthetic molecule recapitulates the biological effects of its natural counterpart.

Table 2: Expected Biological Activities and Comparative Metrics

Biological Activity	Key Experimental Readout	Natural Dihydrotrichotetronine (Expected)	Synthetic Dihydrotrichotetronine (Expected)
Cytotoxicity	IC50 (Half-maximal inhibitory concentration)	Potent cytotoxicity against various cancer cell lines.	Similar IC50 values to the natural product would confirm comparable potency.
Antibacterial Activity	MIC (Minimum Inhibitory Concentration)	Activity against pathogenic bacteria.	Comparable MIC values would indicate similar antibacterial efficacy.
Enzyme Inhibition	Ki (Inhibition constant) / IC50	Inhibition of key cellular enzymes, such as those in protein synthesis.	Similar inhibitory constants would validate the mechanism of action.

Experimental Protocols

Detailed and reproducible experimental protocols are the cornerstone of scientific research. Below are representative methodologies for assessing the key biological activities of Dihydrotrichotetronine.

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability.

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Dihydrotrichotetronine (both natural and synthetic, if available) in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Workflow for the MTT cytotoxicity assay.

Antibacterial Assay: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Bacterial Culture: Grow the bacterial strain of interest (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium overnight at 37°C.

• Compound Preparation: Prepare a 2-fold serial dilution of Dihydrotrichotetronine in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Adjust the turbidity of the overnight bacterial culture to match a 0.5 McFarland standard. Dilute this suspension to achieve a final inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm. Include a positive control (bacteria with no compound) and a negative control (broth only).

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Enzyme Inhibition Assay: In Vitro Protein Synthesis Inhibition

Trichothecenes are known inhibitors of protein synthesis. An in vitro translation assay can be used to quantify this inhibitory activity.

• Prepare Cell-Free Lysate: Prepare a cell-free lysate (e.g., rabbit reticulocyte lysate) that contains all the necessary components for translation.

• Reaction Mixture: Set up a reaction mixture containing the cell-free lysate, an mRNA template (e.g., luciferase mRNA), amino acids (including a radiolabeled amino acid like [35S]-methionine), and an energy source (ATP, GTP).

• Inhibitor Addition: Add varying concentrations of Dihydrotrichotetronine to the reaction mixtures. Include a no-inhibitor control and a positive control inhibitor (e.g., cycloheximide).

• Incubation: Incubate the reactions at 30°C for a specified time (e.g., 60 minutes) to allow for protein synthesis.

• Quantification of Protein Synthesis: Precipitate the newly synthesized, radiolabeled proteins using trichloroacetic acid (TCA). Collect the precipitate on a filter and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of protein synthesis for each concentration of the compound relative to the no-inhibitor control. Determine the IC50 value.

Signaling Pathways

Trichothecenes are known to activate stress-activated protein kinase (SAPK) pathways, such as the p38 and JNK mitogen-activated protein kinase (MAPK) pathways, in response to ribosomal stress.

Hypothetical signaling pathway affected by Dihydrotrichotetronine.

Conclusion

While a direct experimental comparison between synthetic and natural Dihydrotrichotetronine is currently absent from the scientific literature, this guide provides a framework for such a future investigation. The provided experimental protocols offer standardized methods to evaluate its biological activities. The total synthesis of Dihydrotrichotetronine will be a critical step forward, enabling definitive comparisons and facilitating the exploration of its therapeutic potential through the generation of novel analogs. Researchers are encouraged to meticulously characterize both natural isolates and any future synthetic versions to build a comprehensive understanding of this intriguing mycotoxin.

Assessing the Therapeutic Index of Dihydrotrichotetronine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the therapeutic index of Dihydrotrichotetronine is not currently available in published literature. This guide provides a comparative framework using Penicillic Acid, a structurally related and well-characterized tetronic acid derivative, as a representative compound to illustrate the assessment of therapeutic index. The methodologies and data presented for Penicillic Acid serve as an example of the experimental approaches required to evaluate Dihydrotrichotetronine.

The therapeutic index (TI) is a critical parameter in drug development, quantifying the relative safety of a drug by comparing the dose that produces a therapeutic effect to the dose that causes toxicity. A higher TI indicates a wider margin of safety. This guide outlines the experimental protocols and data required to assess the therapeutic index, focusing on cytotoxicity and efficacy, using Penicillic Acid as a case study.

Quantitative Data for Penicillic Acid

The following tables summarize the available quantitative data for Penicillic Acid, a tetronic acid derivative, which can be used as a preliminary benchmark for assessing Dihydrotrichotetronine.

Table 1: Cytotoxicity of Penicillic Acid

Assay Type	Cell Line/Organism	Endpoint	Value	Citation
Cytotoxicity	Rat Alveolar Macrophages	ED50 (Protein Synthesis Inhibition, 2 hr)	0.18 mM	[1]
Cytotoxicity	Rat Alveolar Macrophages	ED50 (RNA Synthesis Inhibition, 2 hr)	0.60 mM	[1]
Cytotoxicity	Rat Alveolar Macrophages	ED50 (Phagocytosis Inhibition, 2 hr)	0.09 mM	[1]
Cytotoxicity	Tetrahymena pyriformis	EC50	343.19 µM	[2]
Cytotoxicity	Lymphoma cells (L5178Y)	IC50	8.9 µM	[3]
Cytotoxicity	Bovine Macrophage Cell Line (BOMACs)	IC50 (Cell Proliferation Inhibition, 48 hr)	29.85 µM	[4]

Table 2: Antimicrobial Activity of Tetronic Acid Derivatives

While specific efficacy data for Penicillic Acid's therapeutic effect is not detailed in the search results, many tetronic acid derivatives exhibit antimicrobial properties. The Minimum Inhibitory Concentration (MIC) is a common measure of antimicrobial efficacy.

Compound Class	Organism	Endpoint	Value (µg/mL)	Citation
Tetramic Acid Derivative	Staphylococcus aureus	MIC	2.5	[5]
Tetramic Acid Derivative	Methicillin-resistant S. aureus (MRSA)	MIC	2.5	[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of a compound's therapeutic index. Below are protocols for key experiments.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[6]

Objective: To determine the concentration of a compound that inhibits cell viability by 50% (IC50).

Materials:

• 96-well microplates

• Test compound (e.g., Dihydrotrichotetronine)

• Appropriate mammalian cell line and culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a buffered solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium and add to the wells. Include untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10-50 µL of MTT solution to each well and incubate for 4 hours.[7]

• Formazan (B1609692) Solubilization: Remove the medium and add 100-150 µL of a solubilization solution to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value by plotting a dose-response curve.

In Vitro Efficacy Assessment: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[8][9][10]

Objective: To determine the MIC of a compound against a specific bacterial strain.

Materials:

• 96-well microplates

• Test compound

• Bacterial strain and appropriate broth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer

• Plate reader

Procedure:

• Compound Preparation: Prepare a 2-fold serial dilution of the test compound in the broth medium in the wells of a 96-well plate.[9]

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final desired concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Add the bacterial inoculum to each well containing the test compound. Include a positive control (bacteria without compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.[10]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[10] This can be assessed visually or by measuring the optical density at 600 nm.

Visualizations

Experimental Workflow for Therapeutic Index Assessment

Caption: Workflow for determining the therapeutic index.

Signaling Pathway: General Cytotoxicity Leading to Apoptosis

While the precise mechanism of Dihydrotrichotetronine is unknown, many cytotoxic compounds induce apoptosis. The diagram below illustrates a generalized pathway. For instance, some drugs can induce apoptosis by inhibiting the PI3K/AKT signaling pathway.[11]

Caption: Generalized cytotoxic mechanism via apoptosis.

References

• 1. Toxicity of penicillic acid for rat alveolar macrophages in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity assessment of gliotoxin and penicillic acid in Tetrahymena pyriformis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Cytotoxic Activity of Secondary Metabolites from Marine-Derived Penicillium spp.: A Review (2018–2024) [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. New Tetramic Acid Derivatives From the Deep-Sea-Derived Fungus Penicillium sp. SCSIO06868 With SARS-CoV-2 Mpro Inhibitory Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. cn.tsktbiotech.com [cn.tsktbiotech.com]
• 8. protocols.io [protocols.io]
• 9. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 10. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 11. Design and Synthesis of Coumarin Derivatives as Cytotoxic Agents through PI3K/AKT Signaling Pathway Inhibition in HL60 and HepG2 Cancer Cells [mdpi.com]

Benchmarking Dihydrotrichotetronine: A Comparative Guide to Sorbicillinoid and Spirotetronate Natural Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Dihydrotrichotetronine, a member of the sorbicillinoid class of natural products, against other structurally related and functionally similar compounds. The objective is to offer a clear benchmark of its potential antimicrobial performance based on available experimental data. This document summarizes quantitative data, details experimental methodologies, and visualizes relevant biological pathways and workflows to aid in research and development efforts.

Quantitative Performance Analysis

To provide a clear comparison of antimicrobial efficacy, the following table summarizes the Minimum Inhibitory Concentration (MIC) values of Dihydrotrichotetronine and other relevant natural products against various pathogens. Lower MIC values indicate greater potency.

Compound	Class	Target Organism	MIC (µg/mL)	Reference
Dihydrotrichotetronine	Sorbicillinoid	Staphylococcus aureus	>100	[1]
Trichotetronine	Sorbicillinoid	Staphylococcus aureus	5.0	[1]
Bisvertinolone	Sorbicillinoid	Staphylococcus aureus	10.0	[1]
BE-45722A	Spirotetronate	Staphylococcus aureus ATCC 25923	0.16	[2]
BE-45722B	Spirotetronate	Staphylococcus aureus ATCC 25923	5.0	[2]
BE-45722C	Spirotetronate	Staphylococcus aureus ATCC 25923	0.16	[2]
BE-45722A	Spirotetronate	Bacillus cereus ATCC 14579	0.08	[2]
BE-45722C	Spirotetronate	Bacillus cereus ATCC 14579	0.08	[2]
BE-45722A	Spirotetronate	Clostridium difficile 630	0.08	[2]
BE-45722C	Spirotetronate	Clostridium difficile 630	0.08	[2]

Note: Dihydrotrichotetronine, isolated from the deep-sea fungus Penicillium sp. SCSIO06871, demonstrated weak antibacterial activity against Staphylococcus aureus in the cited study.[1] In contrast, its structural analog, Trichotetronine, and other sorbicillinoids like Bisvertinolone, showed significant activity.[1] When benchmarked against a different class of natural products, the spirotetronates (BE-45722A, B, and C), it is evident that these compounds exhibit substantially more potent antibacterial activity against a range of Gram-positive bacteria.[2]

Experimental Protocols

The data presented in this guide is based on established antimicrobial susceptibility testing protocols. The following is a generalized methodology for the determination of Minimum Inhibitory Concentration (MIC) values as described in the referenced literature.

Broth Microdilution Method for MIC Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent against bacteria.

• Preparation of Bacterial Inoculum:

  • Bacterial strains are cultured on an appropriate agar (B569324) medium (e.g., Mueller-Hinton agar) at 37°C for 18-24 hours.

  • Colonies are then suspended in a sterile saline solution to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • This suspension is further diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • The test compounds (e.g., Dihydrotrichotetronine, spirotetronates) are dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Serial two-fold dilutions of the stock solution are prepared in CAMHB in a 96-well microtiter plate.

• Inoculation and Incubation:

  • An equal volume of the prepared bacterial inoculum is added to each well of the microtiter plate containing the compound dilutions.

  • The final volume in each well is typically 100 or 200 µL.

  • The plate includes a positive control (bacteria with no compound) and a negative control (broth only).

  • The plate is incubated at 37°C for 16-20 hours.

• Determination of MIC:

  • The MIC is visually determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Visualizing Biological Context and Workflows

To better understand the relationships and processes involved in the discovery and evaluation of these natural products, the following diagrams are provided.

Workflow for the discovery and evaluation of Dihydrotrichotetronine.

Comparative relationship of Dihydrotrichotetronine and Spirotetronates.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in Sorbicillinoids from Fungi and Their Bioactivities (Covering 2016–2021) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Dihydrotrichotetronine

Hazard Assessment and Personal Protective Equipment (PPE)

Given the lack of specific hazard information for dihydrotrichotetronine, a precautionary approach is mandatory. All handling and disposal activities should be conducted under the assumption that the compound is hazardous.

Recommended Personal Protective Equipment:

• Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

• Hand Protection: Use compatible, chemical-resistant gloves. Gloves must be inspected before use and disposed of as contaminated waste after handling the compound.

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

Waste Segregation and Containerization

Proper segregation and containerization are the first steps in the disposal workflow.

• Segregation: Do not mix dihydrotrichotetronine waste with non-hazardous waste. It must be collected in a designated hazardous waste container.[1] Keep it separate from other incompatible chemical wastes.[2]

• Containerization: Use a chemically resistant and sealable container for waste collection.[1] The container must be in good condition, free from leaks or cracks, and have a secure, threaded cap.[2] The original container of the chemical can be used if it is appropriately sized and in good condition.[2]

Waste Container Labeling:

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "Dihydrotrichotetronine"

• Any other information required by your institution's Environmental Health and Safety (EHS) department.

Storage of Hazardous Waste

Proper storage of hazardous waste is crucial to prevent accidents and environmental contamination.

• Secure Location: Store sealed waste containers in a designated, secure area that is accessible only to authorized personnel.[3]

• Ventilation: The storage area should be well-ventilated.[1]

• Incompatible Materials: Store the waste away from incompatible materials.[2]

• Secondary Containment: To prevent spills, consider placing glass waste containers in secondary containment, such as a plastic tub, especially if they are stored on the floor.[2]

Disposal Procedures

The final disposal of dihydrotrichotetronine waste must be handled by qualified professionals in accordance with all applicable regulations.

• Institutional EHS: Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[1]

• Regulatory Compliance: Ensure that all disposal activities comply with federal, state, and local regulations, such as those from the Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA).[4]

Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Prevent the spill from spreading and from entering drains or water courses.

• Cleanup: Use an appropriate absorbent material for liquid spills. For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Decontamination: Decontaminate the spill area and any affected equipment.

• Waste Disposal: All contaminated materials, including PPE, must be collected and disposed of as hazardous waste.

Experimental Workflow for Disposal

The logical workflow for the proper disposal of dihydrotrichotetronine is outlined below. This process ensures that all safety and regulatory requirements are met at each stage.

Logical workflow for the safe disposal of dihydrotrichotetronine waste.

Disclaimer: This information is intended as a general guide and does not supersede the requirements of your institution's Environmental Health and Safety department or local regulations. Always consult your institution's specific protocols and the relevant Safety Data Sheet (SDS) before handling or disposing of any chemical. The absence of a specific SDS for dihydrotrichotetronine necessitates treating it with the highest level of caution as a potentially hazardous substance.

References

• 1. benchchem.com [benchchem.com]
• 2. - Division of Research Safety | Illinois [drs.illinois.edu]
• 3. ph.health.mil [ph.health.mil]
• 4. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]

Essential Safety and Operational Guidance for Handling Dihydrotrichotetronine

Disclaimer: A specific Safety Data Sheet (SDS) for Dihydrotrichotetronine could not be located. The following guidance is based on general best practices for handling novel or uncharacterized chemical compounds in a research setting. It is imperative to treat any substance with unknown toxicological properties as potentially hazardous.[1][2][3][4] Always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and requirements.[1]

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals engaged in handling Dihydrotrichotetronine. The information is structured to provide immediate, procedural guidance on personal protective equipment, operational handling, and disposal.

Personal Protective Equipment (PPE)

When handling a compound with unknown properties, a conservative approach to PPE is crucial to ensure personnel safety.[1][2] The minimum required PPE should be supplemented based on the specific procedures being performed and the potential for splashes, aerosolization, or spills.[5]

Table 1: Recommended Personal Protective Equipment for Handling Dihydrotrichotetronine

Activity	Eyes/Face	Hand Protection	Body Protection	Respiratory Protection
Receiving and Unpacking	Safety glasses with side shields[5][6]	Chemical-resistant gloves (e.g., Nitrile)[5]	Laboratory coat[5]	Recommended if package integrity is compromised
Weighing and Aliquoting (Solid)	Safety goggles[7][8]	Double-gloving with chemical-resistant gloves[5]	Laboratory coat[5]	N95 respirator or higher, especially if dust can be generated[6]
Solution Preparation and Handling	Chemical splash goggles and face shield[5][6]	Double-gloving with chemical-resistant gloves[5]	Chemical-resistant apron over a laboratory coat[9]	Work in a certified chemical fume hood[1]
Experimental Procedures	Chemical splash goggles[7]	Appropriate chemical-resistant gloves[5]	Laboratory coat[5]	Work in a certified chemical fume hood[1]
Waste Disposal	Chemical splash goggles and face shield[5][6]	Heavy-duty, chemical-resistant gloves[5]	Chemical-resistant apron over a laboratory coat[9]	Work in a certified chemical fume hood[1]
Spill Cleanup	Chemical splash goggles and face shield[5][6]	Double-gloving with heavy-duty, chemical-resistant gloves[5]	Full-body protective suit or coveralls[10]	Appropriate respirator based on the scale of the spill and potential for aerosolization

Operational Plan: From Receipt to Use

A systematic workflow is essential to minimize exposure and ensure safe handling of uncharacterized compounds.

Receiving and Inspection

Upon receipt, visually inspect the package for any signs of damage or leaks. If the package is compromised, do not open it and consult with your institution's EHS department immediately. If the exterior is intact, move the package to a designated receiving area, preferably within a chemical fume hood, before unpacking.

Storage

Since the specific storage requirements for Dihydrotrichotetronine are unknown, store it in a cool, dry, and well-ventilated area, away from incompatible materials.[3] The container should be tightly sealed and clearly labeled. The label should include the compound name, date received, and a clear indication that the hazards are unknown.[11]

Handling and Experimental Use

All manipulations of Dihydrotrichotetronine, including weighing, dilution, and addition to experimental systems, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[1][3] Use disposable equipment whenever possible to avoid cross-contamination and simplify disposal. Always wash hands thoroughly after handling the compound, even if gloves were worn.[12]

Experimental Workflow for Handling Uncharacterized Compounds

Caption: A generalized workflow for the safe handling of uncharacterized chemical compounds.

Disposal Plan

Waste contaminated with Dihydrotrichotetronine must be treated as hazardous waste.[13][14] Proper segregation and labeling of waste are critical to prevent accidental chemical reactions and ensure compliant disposal.[1][15]

Waste Segregation

• Solid Waste: Contaminated consumables such as gloves, paper towels, and disposable labware should be collected in a dedicated, labeled hazardous waste container.[16]

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed, chemical-resistant container. Do not mix different types of liquid waste unless you are certain they are compatible.[14][15]

• Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a designated sharps container that is puncture-resistant and leak-proof.

Table 2: General Disposal Plan for Dihydrotrichotetronine Waste

Waste Type	Container	Labeling	Disposal Procedure
Contaminated Solids	Lined, sealed hazardous waste bin	"Hazardous Waste - Solid"; list chemical constituents	Arrange for pickup by institutional EHS
Contaminated Liquids	Sealed, chemical-resistant container (e.g., glass or polyethylene)	"Hazardous Waste - Liquid"; list chemical constituents and approximate concentrations	Arrange for pickup by institutional EHS
Contaminated Sharps	Puncture-resistant sharps container	"Hazardous Waste - Sharps"; list chemical contaminants	Arrange for pickup by institutional EHS
Empty Stock Container	Original container	Deface original label; mark as "Empty"	Triple rinse with a suitable solvent; dispose of rinsate as liquid hazardous waste. Dispose of the empty container according to institutional guidelines.[15]

Logical Flow for Chemical Waste Disposal

Caption: A decision-making diagram for the proper segregation of hazardous laboratory waste.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. twu.edu [twu.edu]
• 4. Newly Synthesized Chemical Hazard Information | Office of Clinical and Research Safety [vumc.org]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. hazmatschool.com [hazmatschool.com]
• 7. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. PPE and Safety for Chemical Handling [acsmaterial.com]
• 9. safety.rochester.edu [safety.rochester.edu]
• 10. epa.gov [epa.gov]
• 11. Unknown Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]
• 12. artsci.usu.edu [artsci.usu.edu]
• 13. nscc.edu [nscc.edu]
• 14. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 15. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 16. campusoperations.temple.edu [campusoperations.temple.edu]